Bis(2-chloroethyl) chlorophosphate

• CAS: 6087-94-1

Core Science & Biosynthesis

Phosphorylating Precision: A Technical Guide to the Reactivity of Bis(2-chloroethyl) Chlorophosphate with Nucleophiles

As a Senior Application Scientist, I have structured this technical guide to bridge the gap between theoretical phosphorus chemistry and practical benchtop execution. Bis(2-chloroethyl) chlorophosphate (BCECP, CAS 6087-94-1) is a highly reactive, bifunctional phosphorylating agent utilized extensively in the synthesis of specialized polymers, flame retardants, and antineoplastic prodrugs[1].

Understanding the precise reactivity of BCECP with various nucleophiles is critical for designing scalable, high-yield synthetic routes while avoiding catastrophic side reactions.

Core Mechanistic Principles: The SN​2(P) Pathway

The transfer of the phosphoryl group from BCECP to a nucleophile proceeds via a concerted, bimolecular nucleophilic substitution at the phosphorus center, denoted as SN​2(P) [2].

Unlike substitution at carbon, the phosphorus(V) atom expands its valence to form a sterically congested, trigonal bipyramidal transition state. The incoming nucleophile attacks the anti-bonding orbital of the P–Cl bond, followed by the expulsion of the chloride leaving group.

Causality in Transition State Dynamics: Kinetic studies on analogous phosphorochloridates reveal that the reaction pathway is highly dependent on the basicity of the nucleophile[3]. Strongly basic nucleophiles often proceed via a frontside attack, whereas weakly basic nucleophiles favor a backside attack, a phenomenon evidenced by biphasic concave-upward Hammett plots in kinetic isotope studies[2][3]. Furthermore, the electron-withdrawing nature of the two 2-chloroethyl ester moieties significantly increases the electrophilicity of the central phosphorus atom, accelerating the reaction rate compared to standard dialkyl chlorophosphates.

Reactivity Profiles by Nucleophile Class

The chemoselectivity of BCECP is governed by Hard-Soft Acid-Base (HSAB) theory. The phosphorus atom acts as a "hard" electrophilic center, dictating distinct behaviors across different nucleophile classes.

Oxygen Nucleophiles (Alcohols and Phenols)

Oxygen nucleophiles react with BCECP to form phosphate triesters . Because the reaction generates hydrochloric acid (HCl) as a byproduct, a stoichiometric amount of a non-nucleophilic base (e.g., Triethylamine, DIPEA, or Pyridine) is strictly required.

• Causality: If the HCl is not scavenged, it will protonate the nucleophile (driving the equilibrium backward) and can cause premature, acid-catalyzed degradation of the labile 2-chloroethyl ester linkages[4].

Nitrogen Nucleophiles (Amines)

Nitrogen nucleophiles react to form phosphoramidates . Nitrogen is a harder and more basic nucleophile than oxygen, making its reaction with the hard phosphorus center exceptionally rapid and highly exothermic[5].

• Causality: Strict thermal control (typically -10°C to 0°C) is mandatory during reagent addition. Failure to control the exotherm leads to poly-phosphorylation, cleavage of the P-N bond, and poor regioselectivity when multifunctional substrates are utilized[5].

Sulfur Nucleophiles (Thiols)

Sulfur nucleophiles exhibit anomalous behavior. Being "soft" nucleophiles, thiols are generally unreactive at the "hard" phosphorus center[5].

• Causality: The energy mismatch between the soft HOMO of the thiolate and the hard LUMO of the P=O system diverts the reaction. Instead of attacking the phosphorus, sulfur nucleophiles often preferentially attack the saturated sp3 carbon of the 2-chloroethyl group via an SN​2(C) mechanism, displacing the terminal chloride[5].

Quantitative Data: Nucleophile Reactivity Matrix

The following table summarizes the operational parameters for reacting BCECP with various nucleophiles.

Nucleophile Class	Typical Reagents	Relative Reaction Rate	Optimal Temp (°C)	Primary Product	Mechanistic Note
Oxygen (Hard)	Primary/Secondary Alcohols	Moderate to Fast	0 to 25	Phosphate Triester	Requires stoichiometric base to scavenge HCl.
Nitrogen (Hard)	Primary/Secondary Amines	Very Fast	-10 to 0	Phosphoramidate	Highly exothermic; strict thermal control needed.
Sulfur (Soft)	Thiols	Very Slow at P-center	25 to 50	Thioether	Preferential SN​2(C) attack at the 2-chloroethyl group.

Experimental Methodologies

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems.

Protocol A: N-Phosphorylation (Synthesis of Phosphoramidates)

• Preparation: Dissolve the amine nucleophile (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Base Addition: Add triethylamine (TEA, 1.2 eq) as an acid scavenger. Causality: TEA prevents the generated HCl from protonating the unreacted amine, which would otherwise form an unreactive ammonium salt and halt the reaction.

• Thermal Control: Cool the reaction mixture to 0°C using an ice-water bath. Causality: Cooling mitigates the highly exothermic SN​2(P) reaction, preventing the formation of dialkylated byproducts.

• Reagent Addition: Add BCECP (1.05 eq) dropwise over 15 minutes.

• Validation & Quench: Monitor via TLC. Upon completion, quench with saturated aqueous NaHCO3​ . Causality: The mildly basic aqueous quench hydrolyzes any unreacted BCECP into water-soluble bis(2-chloroethyl) hydrogen phosphate, effectively removing it from the organic phase during extraction.

Step-by-step experimental workflow for nucleophilic phosphorylation using BCECP.

Protocol B: O-Phosphorylation (Synthesis of Phosphate Esters)

The protocol mirrors N-Phosphorylation, but the optimal temperature is slightly higher (0°C warming to Room Temperature). For sterically hindered secondary alcohols, the addition of a nucleophilic catalyst such as 4-Dimethylaminopyridine (DMAP, 0.1 eq) is required to accelerate the transfer of the phosphoryl group.

Downstream Application: Prodrug Activation & DNA Crosslinking

In drug development, BCECP is frequently used to synthesize phosphoramidate mustards—potent alkylating agents used in oncology. The 2-chloroethyl groups installed by BCECP are not merely structural; they are the warheads of the prodrug.

Mechanism of Action: Upon intracellular enzymatic or chemical cleavage of the prodrug carrier, a phosphoramidate anion is generated[5]. This triggers a spontaneous intramolecular cyclization, displacing the terminal chloride to form a highly reactive, positively charged aziridinium ion intermediate [5]. This electrophilic intermediate is subsequently attacked by the N7 position of guanine residues in DNA. Because there are two 2-chloroethyl groups, this process repeats, leading to fatal interstrand or intrastrand DNA crosslinking and subsequent cellular apoptosis[5].

Intracellular activation of BCECP-derived phosphoramidate prodrugs via aziridinium intermediates.

References

• Benchchem - Tetrakis(2-chloroethyl)
• SIELC Technologies - Bis(2-chloroethyl)
• ResearchGate - Kinetics and Mechanism of the Pyridinolysis of Ethylene Phosphorochloridate in Acetonitrile URL
• KoreaScience - Kinetics and Mechanism of the Anilinolysis of 1,2-Phenylene Phosphorochloridate in Acetonitrile URL
• ACS Publications - Activation Mechanisms of Nucleoside Phosphoramidate Prodrugs URL

Sources

• 1. Bis(2-chloroethyl) chlorophosphate | SIELC Technologies [sielc.com]
• 2. Kinetics and Mechanism of the Anilinolysis of 1,2-Phenylene Phosphorochloridate in Acetonitrile -Bulletin of the Korean Chemical Society | Korea Science [koreascience.kr]
• 3. researchgate.net [researchgate.net]
• 4. Tetrakis(2-chloroethyl) diphosphate | 53963-13-6 | Benchchem [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Phosphorylation of Alcohols using Bis(2-chloroethyl) Chlorophosphate

Abstract

Phosphorylation is a fundamental transformation in both biological systems and synthetic chemistry, enabling the modulation of a molecule's solubility, biological activity, and reactivity. The introduction of a phosphate monoester can be challenging due to the polyprotic nature of phosphoric acid and the over-reactivity of common phosphorylating agents. This document provides a comprehensive guide to a robust two-step methodology for the phosphorylation of alcohols. The protocol utilizes bis(2-chloroethyl) chlorophosphate as the phosphorylating agent, which introduces a phosphate triester protected by 2-chloroethyl groups. These protecting groups offer stability during reaction and purification, and can be subsequently removed under specific conditions to yield the desired phosphate monoester. This method provides a controlled, stepwise approach to synthesizing phosphorylated molecules that might otherwise be difficult to obtain.[1][2]

Scientific Principles and Mechanism

The phosphorylation of an alcohol (R-OH) with bis(2-chloroethyl) chlorophosphate proceeds via a nucleophilic substitution reaction at the phosphorus center. The hydroxyl group of the alcohol acts as a nucleophile, attacking the highly electrophilic phosphorus atom. This reaction is facilitated by a non-nucleophilic base, such as pyridine or a tertiary amine (e.g., triethylamine), which serves to activate the alcohol and to neutralize the hydrochloric acid (HCl) byproduct generated during the reaction.

The 2-chloroethyl groups are critical to the success of this methodology. They serve as temporary protecting groups on the phosphate moiety, rendering the intermediate, a trisubstituted phosphate triester, neutral and stable. This stability allows for standard organic work-up and purification techniques, such as silica gel chromatography, to isolate the protected product. The final step involves the selective cleavage of the 2-chloroethyl groups to unmask the phosphate monoester.

Reaction Mechanism

The mechanism involves the initial attack of the alcohol on the phosphorus center, followed by the expulsion of the chloride ion. The base then deprotonates the resulting intermediate to form the stable phosphate triester.

Caption: Generalized mechanism for alcohol phosphorylation.

Critical Safety and Handling Precautions

Organophosphorus compounds, particularly chlorophosphates, are hazardous and must be handled with extreme care in a well-ventilated chemical fume hood.[3]

• Hazard Identification: Bis(2-chloroethyl) chlorophosphate is expected to be corrosive, a potent lachrymator, and toxic. It causes severe skin burns and eye damage.[4] Inhalation of vapors can be harmful.[5]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (nitrile or neoprene), a flame-retardant lab coat, and chemical splash goggles with a face shield.[4][5]

• Handling: Handle the reagent under an inert atmosphere (e.g., Argon or Nitrogen) as it is sensitive to moisture. Use properly dried glassware and anhydrous solvents. Prevent any contact with skin, eyes, and clothing.[6]

• Spill & Waste Disposal: In case of a spill, absorb with an inert material (e.g., vermiculite, dry sand) and place in a sealed container for chemical waste.[3] Do not discharge into drains.[4] All chemical waste must be disposed of according to local and institutional regulations, typically via a licensed chemical destruction plant.[4]

• First Aid:

  • Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes and remove contaminated clothing.[5]

  • Eye Contact: Immediately rinse cautiously with water for several minutes, removing contact lenses if present and easy to do so.[5] Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.[7]

  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[4]

Experimental Protocols

This section details the complete workflow, from the initial phosphorylation reaction to the final deprotection step.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Alcohol Substrate	Varies	N/A	Must be dry and free of impurities.
Bis(2-chloroethyl) chlorophosphate	Synthesis Grade	Varies	Handle with extreme caution.
Pyridine, Anhydrous	Anhydrous, >99.8%	Varies	Store over molecular sieves.
Dichloromethane (DCM), Anhydrous	Anhydrous, >99.8%	Varies	Use from a solvent purification system or sealed bottle.
Sodium Bicarbonate (NaHCO₃), Saturated Solution	ACS Grade	Varies	For aqueous work-up.
Magnesium Sulfate (MgSO₄), Anhydrous	Reagent Grade	Varies	For drying organic layers.
Silica Gel	230-400 mesh	Varies	For column chromatography.
Sodium Iodide (NaI)	ACS Grade	Varies	For deprotection step.
Acetone	ACS Grade	Varies	For deprotection step.
Round-bottom flasks, magnetic stir bars	N/A	N/A	Must be oven or flame-dried before use.
Syringes and needles	N/A	N/A	For transfer of anhydrous liquids.
Thin Layer Chromatography (TLC) plates	Silica gel 60 F₂₅₄	Varies	For reaction monitoring.

Step 1: Phosphorylation of the Alcohol

This procedure is based on a general 1.0 mmol scale and should be adjusted accordingly.

• Preparation: To an oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add the alcohol substrate (1.0 mmol, 1.0 equiv.).

• Inert Atmosphere: Seal the flask with a septum, and purge with dry argon or nitrogen for 5-10 minutes.

• Dissolution: Add anhydrous dichloromethane (10 mL) and anhydrous pyridine (2.5 mmol, 2.5 equiv.) via syringe. Stir the mixture at room temperature until the alcohol is fully dissolved.

• Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

• Reagent Addition: Slowly add bis(2-chloroethyl) chlorophosphate (1.2 mmol, 1.2 equiv.) dropwise via syringe over 10-15 minutes. A precipitate of pyridinium hydrochloride may form.[8]

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-12 hours.

• Monitoring: Monitor the reaction progress by TLC until the starting alcohol is consumed.

Step 2: Work-up and Purification of the Protected Phosphate

• Quenching: Cool the reaction mixture back to 0 °C and slowly add 10 mL of deionized water to quench any remaining chlorophosphate.

• Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl (2 x 15 mL) to remove pyridine, saturated NaHCO₃ solution (1 x 15 mL), and brine (1 x 15 mL).

• Drying: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil or solid by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure bis(2-chloroethyl) protected phosphate triester.

Step 3: Deprotection of 2-Chloroethyl Groups

The 2-chloroethyl groups are typically removed by treatment with a mild nucleophile that facilitates their cleavage.

• Setup: Dissolve the purified phosphate triester (1.0 mmol) in acetone (15 mL) in a round-bottom flask.

• Reagent Addition: Add sodium iodide (NaI) (5.0 mmol, 5.0 equiv.) to the solution.

• Reaction: Fit the flask with a reflux condenser and heat the mixture to reflux. Stir for 12-24 hours. The reaction progress can be monitored by TLC or ³¹P NMR spectroscopy.

• Work-up: After cooling to room temperature, remove the acetone under reduced pressure. Dissolve the residue in a minimal amount of water and purify as necessary (e.g., via ion-exchange chromatography or precipitation) to isolate the final phosphate monoester salt.

Experimental Workflow Overview

The entire process can be visualized as a sequential workflow from starting materials to the final product.

Caption: Step-by-step experimental workflow diagram.

Substrate Reactivity and Optimization

The reactivity of the alcohol substrate is a key factor influencing reaction time and yield. The following table provides general guidelines for different alcohol classes. Steric hindrance around the hydroxyl group will decrease the rate of reaction.[9]

Alcohol Type	Relative Reactivity	Typical Reaction Time (h)	Expected Yield	Notes
Primary (1°)	High	2 - 6	Good to Excellent	Less sterically hindered, allowing for rapid reaction.[9]
Secondary (2°)	Moderate	6 - 18	Fair to Good	Increased steric bulk slows the nucleophilic attack.[9]
Tertiary (3°)	Very Low / Inert	> 24	Poor to None	Generally not suitable for this reaction due to extreme steric hindrance.
Phenols	Moderate	4 - 12	Good	Acidity requires sufficient base; reaction proceeds well.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Reaction	1. Inactive reagents (moisture contamination).2. Insufficient base.3. Sterically hindered alcohol.	1. Use freshly opened or distilled anhydrous solvents/reagents.2. Increase equivalents of pyridine.3. Increase reaction time and/or temperature.
Formation of Multiple Products	1. Over-reaction or side reactions.2. Impure starting material.	1. Ensure slow, dropwise addition of the chlorophosphate at 0 °C.2. Purify the starting alcohol before the reaction.
Difficult Purification	Co-elution of product with pyridinium salts.	Ensure the aqueous work-up (especially the 1 M HCl wash) is performed thoroughly to remove all pyridine-based species.
Incomplete Deprotection	1. Insufficient reaction time or temperature.2. Inactive deprotection reagent.	1. Increase reflux time and monitor by ³¹P NMR.2. Use fresh, dry sodium iodide.

References

• TCI Chemicals. (2025, May 21).
• Ociepa, M., Knouse, K. W., He, D., et al. (2021). Mild and Chemoselective Phosphorylation of Alcohols Using a Ψ-Reagent. Organic Letters, 23, 9337-9342.
• Fisher Scientific. (2025, December 24).
• International Chemical Safety Cards. (2007, April). ICSC 1677 - TRIS(2-CHLOROETHYL)
• CPAChem. (2024, January 12).
• Cato Research Chemicals. (2025, September 11).
• ChemRxiv. (n.d.).
• Sharma, R., & Kumar, S. (2015). Synthesis of Mono-(4-Chlorothio) Phenyl Phosphate Ester and Its Characterization from IR Absorption Spectra. ARC Journal of Organic and Inorganic Chemistry, 1(1), 1-3.
• BenchChem. (2025). A Comparative Guide to the Reactivity of Primary and Secondary Ether Alcohols.

Sources

• 1. Mild and Chemoselective Phosphorylation of Alcohols Using a Ψ-Reagent [organic-chemistry.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. ICSC 1677 - TRIS(2-CHLOROETHYL) PHOSPHATE [chemicalsafety.ilo.org]
• 4. zycz.cato-chem.com [zycz.cato-chem.com]
• 5. fishersci.com [fishersci.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. cpachem.com [cpachem.com]
• 8. arcjournals.org [arcjournals.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for Bis(2-chloroethyl) Chlorophosphate as a Bifunctional Cross-Linking Agent

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bis(2-chloroethyl) chlorophosphate, a bifunctional organophosphorus compound, presents significant potential as a versatile cross-linking agent for polymers and biomolecules. Its unique structure incorporates two distinct reactive functionalities: a highly electrophilic chlorophosphate group and two 2-chloroethyl arms capable of alkylation. This dual reactivity allows for a two-stage or concurrent cross-linking mechanism, enabling the formation of robust, covalently linked networks. This guide provides a comprehensive overview of the inferred mechanism of action, a detailed, adaptable protocol for its application, critical safety and handling procedures, and methods for characterizing the resulting cross-linked materials. While specific established protocols for this exact reagent are not widely documented, the principles outlined herein are derived from the well-established chemistry of analogous chlorophosphates and chloroethyl alkylating agents, offering a solid foundation for experimental design.

Introduction: A Dual-Mechanism Cross-Linking Agent

Bis(2-chloroethyl) chlorophosphate, with the chemical formula (ClCH₂CH₂O)₂P(O)Cl, is a unique molecule designed for covalent modification and cross-linking. Its utility stems from two key features:

• A Phosphorochloridate Core: The phosphorus-chlorine (P-Cl) bond is highly reactive towards nucleophiles such as hydroxyl (-OH), amine (-NH₂), and thiol (-SH) groups. This allows for the initial "grafting" of the molecule onto a polymer backbone, forming a stable phosphate ester or phosphoramidate linkage.

• Two Chloroethyl Alkylating Arms: The 2-chloroethyl groups are classic alkylating agents. Following the initial phosphorylation, or concurrently under suitable conditions, these arms can react with nucleophilic sites on adjacent polymer chains, completing the cross-link.

This dual functionality makes it a potentially powerful tool in material science and bioconjugation for modifying the physical and chemical properties of polymers, such as increasing thermal stability, mechanical strength, and solvent resistance.

Proposed Mechanism of Action

The cross-linking process is hypothesized to occur via a two-step mechanism involving phosphorylation followed by alkylation.

Step 1: Nucleophilic Attack on the Phosphorus Center (Phosphorylation)

The reaction is initiated by the attack of a nucleophilic group (e.g., a hydroxyl group on a polymer) on the electrophilic phosphorus atom of the chlorophosphate. This results in the displacement of the chloride ion and the formation of a stable phosphate triester bond, covalently attaching the cross-linker to one polymer chain. This reaction typically requires a non-nucleophilic base to act as an HCl scavenger, driving the reaction to completion.

Step 2: Inter-chain Alkylation by Chloroethyl Groups

Once tethered, the two 2-chloroethyl groups can undergo nucleophilic substitution reactions with electron-rich sites on a neighboring polymer chain. This reaction is analogous to the mechanism of other bifunctional alkylating agents and results in the formation of a stable covalent bridge between the two polymer chains.

Below is a visual representation of this proposed two-step cross-linking pathway.

Caption: Proposed two-step cross-linking mechanism.

General Experimental Protocol Framework

This protocol provides a general framework for the cross-linking of a hydroxyl-containing polymer. Note: This is a template and must be optimized for specific polymers and desired cross-linking densities. All steps must be performed in a certified fume hood with appropriate personal protective equipment (PPE).

Materials and Reagents

• Polymer: Containing accessible nucleophilic groups (e.g., Poly(vinyl alcohol), cellulose derivatives, proteins).

• Bis(2-chloroethyl) chlorophosphate: The cross-linking agent.

• Anhydrous Aprotic Solvent: Dichloromethane (DCM), Tetrahydrofuran (THF), or Dimethylformamide (DMF), chosen based on polymer solubility.

• HCl Scavenger: A non-nucleophilic base such as triethylamine (TEA) or pyridine.

• Quenching Agent: Water or a dilute aqueous solution of a mild base.

• Purification Solvents: Acetone, ethanol, or others suitable for precipitating and washing the cross-linked polymer.

Reaction Parameters

The following table outlines typical starting parameters that will require optimization.

Parameter	Recommended Range	Rationale
Polymer Concentration	5-15% (w/v)	Balances solubility and intermolecular reaction probability.
Cross-linker Stoichiometry	0.1 - 1.0 eq. per polymer repeat unit	Controls the density of cross-links. Lower ratios for light cross-linking, higher for dense networks.
Base Stoichiometry	1.1 - 1.5 eq. per eq. of cross-linker	Ensures complete neutralization of the HCl byproduct to drive the reaction forward.
Reaction Temperature	0 °C to Room Temperature	The phosphorylation step is often exothermic and best controlled at lower temperatures. Subsequent alkylation may proceed at room temperature.
Reaction Time	4 - 24 hours	Highly dependent on the reactivity of the polymer and the desired degree of cross-linking.

Step-by-Step Procedure

• Polymer Dissolution: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, dissolve the polymer completely in the chosen anhydrous solvent under an inert atmosphere.

• Cooling: Cool the polymer solution to 0-5 °C using an ice bath.

• Addition of Reagents:

  • Add the HCl scavenger (e.g., triethylamine) to the stirred polymer solution.

  • Slowly, add the bis(2-chloroethyl) chlorophosphate dropwise via a syringe. A slight exotherm may be observed. Maintain the temperature below 10 °C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for the predetermined reaction time.

• Monitoring (Optional): The progress of the reaction can be monitored by taking aliquots and analyzing for the disappearance of the P-Cl group using ³¹P NMR spectroscopy or by observing changes in the solution's viscosity.

• Work-up and Purification:

  • Quench the reaction by slowly adding water or a dilute aqueous basic solution.

  • Precipitate the cross-linked polymer by pouring the reaction mixture into a large volume of a non-solvent (e.g., acetone, ethanol).

  • Collect the precipitate by filtration.

  • Wash the collected solid extensively with the precipitation solvent to remove unreacted reagents and byproducts.

  • Dry the final cross-linked polymer in a vacuum oven at a suitable temperature.

Caption: General experimental workflow for cross-linking.

Characterization of Cross-Linked Polymers

Successful cross-linking can be confirmed by evaluating the changes in the polymer's physical and chemical properties.

• Solubility Testing: Cross-linked polymers typically exhibit reduced solubility in solvents where the parent polymer is soluble. They may swell to form a gel rather than dissolving completely.

• Swelling Studies: The degree of swelling in a suitable solvent can provide a quantitative measure of the cross-link density.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Appearance of new peaks corresponding to P=O and P-O-C stretching vibrations can confirm the phosphorylation step.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ³¹P NMR is a powerful tool to confirm the formation of the phosphate triester. ¹H and ¹³C NMR can show changes in the polymer backbone and the presence of the cross-linker moiety.

• Thermal Analysis (TGA/DSC): Cross-linking generally leads to an increase in the glass transition temperature (Tg) and improved thermal stability, which can be measured by Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Safety and Handling

Bis(2-chloroethyl) chlorophosphate and its precursors are hazardous materials that must be handled with extreme care.

• Hazard Overview: This compound is expected to be corrosive, toxic, and a potent alkylating agent. Alkylating agents are often carcinogenic and mutagenic. Inhalation, ingestion, and skin contact should be strictly avoided.[1][2]

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.

  • Skin Protection: Wear a chemically resistant lab coat and gloves (e.g., nitrile or neoprene). Change gloves immediately if contaminated.

  • Respiratory Protection: All manipulations should be performed in a certified chemical fume hood. In case of insufficient ventilation, a suitable respirator must be used.

• Handling and Storage:

  • Store in a cool, dry, well-ventilated area, away from incompatible materials such as water, bases, and oxidizing agents.

  • Keep the container tightly sealed under an inert atmosphere to prevent degradation by moisture.

  • Ground all equipment when handling to prevent static discharge.

• Emergency Procedures:

  • Skin Contact: Immediately flush with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek immediate medical attention.[2]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

  • Inhalation: Move to fresh air immediately. If not breathing, give artificial respiration. Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

Conclusion

Bis(2-chloroethyl) chlorophosphate is a promising, albeit not widely characterized, cross-linking agent with the potential for creating novel polymer networks through its dual reactivity. The protocols and mechanisms detailed in this guide, while inferred from the chemistry of related compounds, provide a robust starting point for researchers. Rigorous adherence to safety protocols is paramount when working with this and related hazardous chemicals. Through careful experimental design and optimization, this reagent can become a valuable tool in the development of advanced materials.

References

• CPAChem. (2024, January 12). Safety data sheet: Tris(2-chloroethyl)phosphate. Retrieved from [Link]

• Thermo Fisher Scientific. (2025, September 9). SAFETY DATA SHEET: Bis(2-chloroethyl)amine hydrochloride. Retrieved from [Link]

• Wikipedia. (n.d.). Diethyl phosphorochloridate. Retrieved from [Link]

Sources

• 1. cpachem.com [cpachem.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]

Application Notes & Protocols: The Role of Chlorinated Organophosphorus Compounds in Advanced Polymer Chemistry

Abstract: This technical guide provides researchers, scientists, and drug development professionals with a detailed exploration of chlorinated organophosphorus compounds in polymer chemistry. While direct applications of bis(2-chloroethyl) chlorophosphate are not extensively documented in peer-reviewed literature, this guide focuses on its closely related and industrially significant analogs: Tris(2-chloroethyl) phosphate (TCEP) and Bis(2-chloroethyl) 2-chloroethylphosphonate . We delve into their primary roles as flame retardants and synthetic intermediates, offering field-proven insights, detailed mechanisms, and step-by-step protocols to empower your research and development efforts.

Introduction: A Focus on Functional Analogs

The field of polymer chemistry frequently utilizes organophosphorus compounds to impart specific functionalities, most notably flame retardancy. While the specific molecule, bis(2-chloroethyl) chlorophosphate, is not a common subject of application literature, likely due to its role as a reactive intermediate rather than a stable end-product, its structural motifs are central to a class of widely used additives and monomers. This guide, therefore, pivots to its more stable and well-documented analogs, which share the critical chloroethyl and phosphate/phosphonate moieties.

• Tris(2-chloroethyl) phosphate (TCEP): A classic additive flame retardant valued for its efficacy in polyurethane foams and various resins.

• Bis(2-chloroethyl) 2-chloroethylphosphonate: A key intermediate in the synthesis of plant growth regulators, which also possesses properties relevant to flame retardancy.[1]

By examining these compounds, we can establish a robust framework for understanding the synthesis, application, and mechanism of chlorinated organophosphates in polymer science.

Application I: Additive Flame Retardancy in Polymeric Systems

The primary application for chlorinated organophosphates like TCEP is as additive flame retardants. They are physically blended into the polymer matrix rather than being chemically bound. This approach is cost-effective and versatile for a range of polymers.

Mechanism of Action

Chlorinated organophosphorus flame retardants operate through a dual-mode action, interfering with the combustion cycle in both the gas and condensed (solid) phases.[2][3]

• Gas Phase Inhibition: Upon heating, the C-Cl and P-O-C bonds cleave, releasing chlorine and phosphorus-containing radical species (e.g., Cl•, PO•). These highly reactive species scavenge the primary combustion-propagating radicals (H• and OH•) in the flame, terminating the chain reaction and quenching the flame.[3]

• Condensed Phase Charring: In the solid polymer, the phosphorus component decomposes to form phosphoric acid, which then acts as a catalyst for dehydration of the polymer backbone. This process promotes the formation of a thermally stable, insulating layer of char on the polymer surface. This char layer acts as a physical barrier, limiting the transfer of heat to the underlying material and slowing the release of flammable volatiles into the gas phase.[2][3]

Caption: Dual-action mechanism of chlorinated organophosphorus flame retardants.

Properties of Tris(2-chloroethyl) phosphate (TCEP)

TCEP is a colorless to light yellow liquid known for its high efficiency as a flame retardant, though its use has been scrutinized due to environmental and health concerns.[4]

Property	Value	Reference
CAS Number	115-96-8	[4]
Molecular Formula	C₆H₁₂Cl₃O₄P	[4]
Molecular Weight	285.49 g/mol	[4]
Phosphorus Content	~10.8%	[2]
Chlorine Content	~37.3%	N/A
Appearance	Colorless to light yellow liquid	[2]
Viscosity @ 25°C	38-42 mPa·s	N/A

Protocol: Incorporation of TCEP into Flexible Polyurethane Foam

This protocol describes a standard laboratory-scale procedure for preparing a flame-retardant flexible polyurethane (PU) foam.

Materials:

• Polyether Polyol (e.g., Voranol™ 3010 or equivalent)

• Toluene Diisocyanate (TDI 80/20)

• Deionized Water (Blowing Agent)

• Silicone Surfactant (e.g., Dabco® DC5950)

• Amine Catalyst (e.g., Dabco® 33-LV)

• Tin Catalyst (e.g., Dabco® T-9)

• Tris(2-chloroethyl) phosphate (TCEP)

• Paper cup, wooden spatula, fume hood

Procedure:

• Preparation: In a 500 mL paper cup, weigh 100 parts by weight (e.g., 100 g) of the polyether polyol.

• Additive Blending: To the polyol, add the following components under constant stirring with a wooden spatula:

  • 4.0 parts deionized water.

  • 1.0 part silicone surfactant.

  • 0.3 parts amine catalyst.

  • 0.2 parts tin catalyst.

  • 10-15 parts TCEP. The exact amount can be varied to study the effect on flame retardancy.

• Homogenization: Stir the mixture vigorously for 60 seconds until a homogenous "B-side" is achieved. The causality here is critical: improper mixing leads to localized curing rates and a foam with poor cell structure and physical properties.

• Isocyanate Addition: In a well-ventilated fume hood, add the stoichiometric amount of TDI (typically around 48 parts for a 105 index) to the B-side mixture.

• Final Mixing & Curing: Stir vigorously for 5-7 seconds. The mixture will begin to change color and viscosity. Immediately pour the contents into a mold or on a surface for free-rise. The foam will rise and cure. Allow it to cure at room temperature for at least 24 hours before cutting or testing.

Application II: Synthesis of Reactive Intermediates

Chlorinated organophosphorus compounds are not only used as additives but are also pivotal intermediates for synthesizing other valuable molecules. Bis(2-chloroethyl) 2-chloroethylphosphonate is a prime example, serving as a precursor to the plant growth regulator Ethephon.[1] The synthesis itself is a classic example of the Michaelis-Arbuzov rearrangement.

Synthesis of Bis(2-chloroethyl) 2-chloroethylphosphonate

The industrial synthesis is a two-stage process. First, tris(2-chloroethyl) phosphite is formed, which then undergoes a high-temperature thermal rearrangement to the target phosphonate.[1]

Caption: Synthetic workflow for Bis(2-chloroethyl) 2-chloroethylphosphonate.

Protocol: Synthesis via Michaelis-Arbuzov Rearrangement

This protocol is based on established industrial methods for synthesizing the phosphonate intermediate.[1]

Stage 1: Synthesis of Tris(2-chloroethyl) phosphite

• Reactor Setup: Charge a jacketed glass reactor, equipped with a mechanical stirrer, thermometer, and subsurface gas inlet, with 824 g (6.0 mol) of phosphorus trichloride and 8.2 g of 2-chloroethanol (as an initiator).[1]

• Cooling: Maintain the reactor temperature between 15-20°C using a circulating chiller. This temperature control is crucial to prevent unwanted side reactions and control the exotherm.

• Ethylene Oxide Addition: Subsurface feed 816 g (18.5 mol) of ethylene oxide into the stirred solution over approximately 2.75 hours.[1] The subsurface addition ensures efficient reaction and minimizes the accumulation of unreacted ethylene oxide in the headspace.

• Intermediate Product: The resulting mixture contains approximately 90% tris(2-chloroethyl) phosphite and can be used directly in the next stage.[1]

Stage 2: Rearrangement to Bis(2-chloroethyl) 2-chloroethylphosphonate

• Thermal Isomerization: Heat the crude tris(2-chloroethyl) phosphite from Stage 1 to 160-170°C.

• Reaction Monitoring: The rearrangement is exothermic. Maintain the temperature in this range for 2-3 hours. The reaction can be monitored by ³¹P NMR, observing the shift from the phosphite peak (+138 ppm) to the phosphonate peak (+30 ppm).

• Purification: After the reaction is complete, the product can be purified by vacuum distillation to yield the final bis(2-chloroethyl) 2-chloroethylphosphonate.

Application III: Monomers for Polyphosphate Synthesis

Beyond their role as additives, related structures like cyclic chlorophosphates serve as essential monomers for the synthesis of polyphosphoesters (PPEs) via Ring-Opening Polymerization (ROP). These polymers are of great interest in the biomedical field due to their biocompatibility and tunable degradation profiles. The chloroethyl group can be used as a reactive handle for post-polymerization modification.

Caption: General workflow for synthesizing functional polyphosphoesters via ROP.

Safety and Handling

Chlorinated organophosphorus compounds require careful handling due to potential health hazards.

Compound	CAS No.	GHS Hazard Statements	Reference
Tris(2-chloroethyl) phosphate (TCEP)	115-96-8	H302 (Harmful if swallowed), H351 (Suspected of causing cancer), H360F (May damage fertility), H411 (Toxic to aquatic life with long lasting effects)	[4]
Bis(2-chloroethyl)amine hydrochloride	821-48-7	H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye damage), H341 (Suspected of causing genetic defects)	[5]
Tris(2-chloro-1-(chloromethyl)ethyl)phosphate	13674-87-8	H351 (Suspected of causing cancer)	[6]

Mandatory Precautions:

• Engineering Controls: Always handle these chemicals in a certified chemical fume hood.

• Personal Protective Equipment (PPE): Wear nitrile gloves, a lab coat, and chemical splash goggles.[4]

• Disposal: Dispose of all waste in accordance with local, regional, and national regulations for hazardous chemical waste.[4][6]

Conclusion

While bis(2-chloroethyl) chlorophosphate itself is not a widely applied end-product, its structural relatives, TCEP and related phosphonates, are foundational to key areas of polymer science. They provide essential flame retardancy to a multitude of consumer and industrial products and serve as versatile intermediates for creating more complex molecules and advanced functional polymers. Understanding their mechanisms, synthesis, and handling is crucial for any researcher working at the intersection of polymer chemistry and material science.

References

• CPAChem. (2024, January 12). Safety data sheet: Tris(2-chloroethyl)phosphate.

• LGC Standards. 2,2-Bis(chloromethyl)-1,3-propanediol bis(bis(2-chloroethyl) phosphate).

• Weil, E. D., & Levchik, S. V. (2009). Flame Retardants, Phosphorus. In Kirk-Othmer Encyclopedia of Chemical Technology.

• BenchChem. (2025). An In-depth Technical Guide to the Synthesis and Characterization of Bis(2-chloroethyl) 2-chloroethylphosphonate.

• Thermo Fisher Scientific. (2025, September 9). SAFETY DATA SHEET: Bis(2-chloroethyl)amine hydrochloride.

• CPAChem. (2024, January 19). Safety data sheet: Tris(2-chloro-1-(chloromethyl)ethyl)phosphate.

• Fisher Scientific. SAFETY DATA SHEET: N,N-Bis(2-chloroethyl)-p-toluenesulphonamide.

• Chemikalie. CAS 68555-36-2: Bis(2-chloroethyl) ether-1,3-bis[3-(dimethylamino)propyl]urea copolymer.

• PubChem. 2,2-Bis(chloromethyl)-1,3-propanediyl bis(bis(2-chloroethyl) phosphate).

• Guidechem. bis(2-chloroethyl) chlorophosphite 37984-64-8 wiki.

• NIST. Bis-2-chloroethyl-2-chloroethylphosphonate.

• Google Patents. CN102382137A - Method for preparing 2-chloroethylphosphonic acid bis(2-chloroethyl)ester.

• Regenesis. Bis(2-chloroethyl)ether.

• Actylis. Bis-(2-Chloroethyl)-Amine HCL - Catalyst - API Intermediate.

• Google Patents. US9376460B2 - Method of polyphosphate synthesis.

• Romanenko, V. D., & Kukhar, V. P. (2018). Phosphonate analogues of nucleoside polyphosphates. Arkivoc, 2018(1), 1-49.

• Royal Society of Chemistry. Polymerization of isobutylene catalyzed by EtAlCl2/bis(2-chloroethyl) ether complex in steel vessels.

• ResearchGate. Synthesis of polyphosphonates and polyphosphates suitable for....

• ResearchGate. The influence of parameters in the synthesis of bis(2-chloroethyl) 2-chloroethylphosphonate.

• HELCOM. Bis(2-chloro-1-methylethyl) 2-chloropropyl phosphate.

• Royal Society of Chemistry. Flame retardant phosphonate-functionalised polyethylenes.

• Lecomte, P., & Riva, R. (2022). Accelerating the end-to-end production of cyclic phosphate monomers with modular flow chemistry. Organic & Biomolecular Chemistry.

• MDPI. Flame Retardant Coatings for Plastics and Textiles.

• Crepim. perspectives in fire retardancy of polymer materials.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. softbeam.net:8080 [softbeam.net:8080]
• 3. crepim.com [crepim.com]
• 4. cpachem.com [cpachem.com]
• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. cpachem.com [cpachem.com]

Optimal Catalytic Conditions for Bis(2-chloroethyl) Chlorophosphate Reactions: A Comprehensive Protocol Guide

Introduction

Bis(2-chloroethyl) chlorophosphate (BCCP) is a highly versatile phosphorylating agent, synthesized via the reaction of phosphorus oxychloride (POCl₃) with 2-chloroethanol[1],[2]. It functions as a critical intermediate in the synthesis of organophosphate flame retardants, plasticizers, and antineoplastic agents, most notably cyclophosphamide derivatives[3],[4]. Due to the highly electrophilic nature of the phosphorus center, reactions with nucleophiles (alcohols, phenols, and amines) proceed rapidly but require rigorous control of catalytic conditions, stoichiometry, and thermodynamics to suppress side reactions and maximize yield.

Mechanistic Causality: The Role of Catalysis and Acid Scavenging

The phosphorylation of a nucleophile by BCCP intrinsically generates stoichiometric amounts of hydrogen chloride (HCl)[5]. Understanding the causality behind the required reaction conditions is essential for successful synthesis:

• Acid Scavengers as Pseudo-Catalysts: If left unneutralized, the generated HCl will protonate the incoming nucleophile (particularly aliphatic amines), rendering it non-nucleophilic and prematurely stalling the reaction[5]. Triethylamine (TEA) or pyridine are universally employed to neutralize the HCl, driving the equilibrium forward[3]. When starting with the hydrochloride salt of an amine, at least two equivalents of base are strictly required[5].

• Metallic Catalysis for Weak Nucleophiles: When reacting BCCP with weak nucleophiles, such as sterically hindered phenols, Lewis acid catalysts like magnesium chloride (MgCl₂) are employed at elevated temperatures (105°C–160°C)[2]. The Mg²⁺ ion coordinates with the phosphoryl oxygen, increasing the electrophilicity of the phosphorus atom and facilitating the departure of the chloride ion.

• Thermal Control: The initial nucleophilic attack is highly exothermic. Adding reactants at -15°C to -10°C prevents the uncontrolled degradation of BCCP and suppresses side reactions[3],[5]. Once the initial exotherm subsides, raising the temperature to 20°C–40°C provides the necessary activation energy for complete conversion[3].

Reaction Workflow and Logic

Workflow of BCCP phosphorylation highlighting the critical role of base-mediated HCl scavenging.

Quantitative Data Summary: Optimal Catalytic Conditions

The following table summarizes the optimized empirical conditions for reacting BCCP with various classes of nucleophiles based on industrial and academic standards.

Nucleophile Class	Preferred Catalyst / Base	Solvent System	Optimal Temperature Profile	Expected Yield	Reference
Aliphatic Amines	Triethylamine (2.0 - 2.3 eq)	THF or DCM	-15°C to -10°C, then 20°C–40°C	80–90%	[3],[5]
Phenols / Aryl Alcohols	Magnesium Chloride (150-300 ppm)	Neat or Toluene	105°C–160°C	75–85%	[2]
Primary Alcohols	Pyridine / Triethylamine	Diethyl Ether / DCM	0°C to 22°C	85–95%	[1]

Detailed Experimental Protocols

Protocol A: N-Phosphorylation of Amines (Synthesis of Phosphoramidates)

This protocol outlines the synthesis of N,N-bis(2-chloroethyl)phosphoramidic derivatives, a foundational step in the production of cyclophosphamide-type molecules[3].

Step-by-Step Methodology:

• Preparation: Purge a dry, 3-necked round-bottom flask with inert gas (nitrogen or argon)[5]. Add 1.0 equivalent of BCCP to an inert aprotic organic solvent (e.g., anhydrous THF or methylene chloride)[3],[4].

• Cooling: Submerge the reaction vessel in a cooling bath to bring the internal temperature to between -15°C and -10°C[3]. Causality: This strict thermal control suppresses the initial exothermic spike, preventing the formation of unwanted polyphosphates.

• Nucleophile Addition: Dissolve 1.0 equivalent of the target amine and 2.0 to 2.3 equivalents of TEA in the chosen anhydrous solvent[3]. Add this solution dropwise over 30-45 minutes with continuous stirring.

• Validation Checkpoint: As the addition proceeds, a dense white precipitate (triethylamine hydrochloride) will form[5],[4]. This is a self-validating visual cue that the phosphorylation is occurring successfully and that the inhibitory HCl is being scavenged.

• Maturation: Maintain the reaction mixture temperature in the range of -7°C to -3°C for 5 to 25 hours[3]. Subsequently, gradually increase the temperature to 20°C–40°C and stir until complete conversion of the substrates is achieved[3].

• Workup: Remove the precipitated triethylamine hydrochloride via suction filtration[5],[4]. Evaporate the solvent from the filtrate under reduced pressure to isolate the product[5].

Protocol B: O-Phosphorylation of Phenols (Synthesis of Aryl Phosphates)

For less reactive aryl nucleophiles, a Lewis acid catalyst is preferred to drive the reaction without the need for stoichiometric organic bases, making it highly suitable for scale-up[2].

Step-by-Step Methodology:

• Preparation: In a pressure-rated reactor, combine 1.0 equivalent of BCCP and the target phenol[2].

• Catalyst Loading: Add anhydrous Magnesium Chloride (MgCl₂) at a loading of 150 to 300 ppm based on the final product mass[2]. Causality: The trace MgCl₂ activates the P-Cl bond, lowering the activation energy required for the phenol to attack the phosphorus center.

• Heating: Seal the reactor and heat the mixture to 105°C–160°C under a slight positive pressure[2].

• Byproduct Removal: Vent the generated HCl gas continuously into a demineralized water scrubber to form muriatic acid[2]. Validation: The cessation of HCl gas evolution indicates that the reaction has reached completion.

• Purification: Apply a vacuum of 100 mm Hg or less and heat the reactor to 160°C–190°C to drive off unreacted volatiles and trace impurities, ensuring complete conversion to the desired bisphosphate[2].

Troubleshooting & Optimization

• Incomplete Reactions: If analytical techniques (such as Thin Layer Chromatography or ³¹P NMR) indicate the presence of unreacted starting material, the reaction may have stalled due to inefficient HCl scavenging[5]. Ensure that the TEA used is strictly anhydrous and that the correct stoichiometry (especially when using amine hydrochloride salts) was applied[5].

• Oily Product Recovery: Phosphoramidic dichlorides and related esters frequently present as viscous, oily residues after workup[5]. Do not attempt atmospheric distillation, as thermal degradation will occur. Rely instead on the rigorous filtration of the base-hydrochloride salt followed by high-vacuum solvent removal[5]. If higher purity is absolutely required, carefully monitored vacuum distillation can be attempted while strictly considering the thermal stability of the product[5],[4].

References

• Source: doi.
• Title: US20180086780A1 - Method of production of n,n-bis(2-chloroethyl)
• Title: Optimizing reaction conditions for the synthesis of N,N-Bis(2-chloroethyl)
• Title: Synthesis of Some Cyclophosphorodiamidates Derivatives of Bis(2-chloroethyl)
• Title: EP0613902B1 - Process for the manufacture of poly(hydrocarbylene aryl phosphate)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. EP0613902B1 - Process for the manufacture of poly(hydrocarbylene aryl phosphate)compositions - Google Patents [patents.google.com]
• 3. US20180086780A1 - Method of production of n,n-bis(2-chloroethyl)tetrahydro-2h-1,3,2-oxazaphosphorine-2-amine 2-oxide - Google Patents [patents.google.com]
• 4. asianpubs.org [asianpubs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

how to prevent hydrolysis of bis(2-chloroethyl) chlorophosphate during synthesis

Technical Support Center: Synthesis of Bis(2-chloroethyl) Chlorophosphate

A Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for the synthesis of bis(2-chloroethyl) chlorophosphate, focusing on practical strategies to prevent its hydrolysis. As a highly reactive intermediate, successful synthesis hinges on understanding and controlling the factors that lead to unwanted side reactions, primarily with water. This document is structured to provide immediate answers to common problems and detailed explanations to ensure the integrity of your synthesis.

Frequently Asked Questions (FAQs)

Q1: What is bis(2-chloroethyl) chlorophosphate, and why is it sensitive to water?

Bis(2-chloroethyl) chlorophosphate is an organophosphorus compound containing a highly electrophilic phosphorus atom due to the presence of three electron-withdrawing groups: one chlorine atom and two 2-chloroethoxy groups. This electrophilicity makes it extremely susceptible to nucleophilic attack by water, leading to hydrolysis.

Q2: What are the primary products of hydrolysis?

The hydrolysis of bis(2-chloroethyl) chlorophosphate initially yields bis(2-chloroethyl) hydrogen phosphate and hydrochloric acid (HCl). Further hydrolysis can occur, ultimately leading to phosphoric acid and 2-chloroethanol. The presence of these byproducts can complicate purification and reduce the yield of the desired product.

Q3: How can I detect hydrolysis in my reaction mixture?

The most effective method for detecting hydrolysis is ³¹P NMR spectroscopy. The phosphorus atom in bis(2-chloroethyl) chlorophosphate will have a distinct chemical shift. Hydrolysis products, such as bis(2-chloroethyl) hydrogen phosphate and other phosphate species, will appear as separate peaks in the ³¹P NMR spectrum.

Q4: Is it possible to completely prevent hydrolysis during synthesis?

While complete prevention is challenging due to the compound's reactivity, hydrolysis can be minimized to negligible levels by rigorously excluding moisture from all aspects of the reaction: reagents, solvents, glassware, and atmosphere.

Troubleshooting Guide: Preventing Hydrolysis During Synthesis

This section addresses specific issues you may encounter during the synthesis of bis(2-chloroethyl) chlorophosphate, providing explanations and actionable solutions.

Issue 1: My reaction yield is consistently low, and I suspect product loss during workup.

Root Cause Analysis:

Low yields are often a direct consequence of product decomposition via hydrolysis, either during the reaction itself or during the workup and purification stages. The P-Cl bond in chlorophosphates is particularly labile and readily reacts with even trace amounts of water.

Strategic Solutions:

• Implement Rigorous Anhydrous Techniques: All glassware must be flame-dried or oven-dried at a high temperature (e.g., 120°C) for several hours and allowed to cool in a desiccator under an inert atmosphere (e.g., nitrogen or argon).

• Use Anhydrous Reagents and Solvents: Solvents should be freshly distilled from an appropriate drying agent (e.g., sodium/benzophenone for ethers, calcium hydride for chlorinated solvents). Reagents should be of the highest purity and handled under an inert atmosphere.

• Maintain an Inert Atmosphere: The reaction should be conducted under a positive pressure of dry nitrogen or argon from start to finish. This prevents atmospheric moisture from entering the reaction vessel.

Experimental Protocol: General Anhydrous Reaction Setup

• Assemble the reaction apparatus (e.g., three-necked flask with a condenser, dropping funnel, and nitrogen/argon inlet) while hot after oven-drying.

• Flame-dry the entire apparatus under a flow of inert gas to remove any adsorbed moisture.

• Allow the apparatus to cool to room temperature under the inert gas flow.

• Transfer anhydrous solvents and liquid reagents via a cannula or a dry syringe.

• Add solid reagents under a positive flow of inert gas.

Issue 2: My final product is contaminated with acidic impurities, making purification difficult.

Root Cause Analysis:

The formation of acidic byproducts such as bis(2-chloroethyl) hydrogen phosphate and HCl is a tell-tale sign of hydrolysis. The mechanism involves the nucleophilic attack of water on the phosphorus center.[1] This not only consumes the starting material but also introduces impurities that can be difficult to separate from the desired product.

dot

Caption: Critical workflow for minimizing hydrolysis during synthesis.

By adhering to these rigorous protocols and understanding the chemical principles behind them, researchers can significantly improve the yield, purity, and consistency of bis(2-chloroethyl) chlorophosphate synthesis.

References

• PubMed. Biotransformation of Tris(2-chloroethyl) Phosphate (TCEP) in Sediment Microcosms and the Adaptation of Microbial Communities to TCEP. Available at: [Link]

• Canadian Science Publishing. Reactivity of Organophosphates. IV. Acid-catalyzed Hydrolysis of Triethyl Phosphate: a Comparison with Ethyl Acetate. Available at: [Link]

• Google Patents. US20180086780A1 - Method of production of n,n-bis(2-chloroethyl)tetrahydro-2h-1,3,2-oxazaphosphorine-2-amine 2-oxide.

• OSTI.GOV. Sub-Equimolar Hydrolysis and Condensation of Organophosphates. Available at: [Link]

• Dover Chemical Corporation. Doverphos LGP Phosphite Stabilizers. Available at: [Link]

• ACS Publications. Atropselective Hydrolysis of Chiral Binol-Phosphate Esters Catalyzed by the Phosphotriesterase from Sphingobium sp. TCM1 | Biochemistry. Available at: [Link]

• National Institutes of Health. Atropselective Hydrolysis of Chiral Binol-Phosphate Esters Catalyzed by the Phosphotriesterase from Sphingobium sp. TCM1. Available at: [Link]

• ResearchGate. Nucleophilic Substitution Reactions of Diethyl 4-Nitrophenyl Phosphate Triester: Kinetics and Mechanism. Available at: [Link]

• ResearchGate. The influence of parameters in the synthesis of bis(2-chloroethyl) 2-chloroethylphosphonate. Available at: [Link]

• ACS Publications. The Thermodynamics of Phosphate versus Phosphorothioate Ester Hydrolysis | The Journal of Organic Chemistry. Available at: [Link]

• Longdom Publishing. A Comprehensive Theoretical Model for the Hydrolysis Reactions of Phosphate Containing Compounds. Available at: [Link]

Sources

• 1. longdom.org [longdom.org]

troubleshooting impurities in bis(2-chloroethyl) chlorophosphate synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers and drug development professionals in optimizing the synthesis and purification of highly reactive organophosphate intermediates.

The synthesis of bis(2-chloroethyl) chlorophosphate (also known as bis(2-chloroethyl) phosphorochloridate) is a critical step in the development of flame retardants, specialized diesters, and organophosphate therapeutics[1]. While the primary synthetic route—reacting phosphorus oxychloride (POCl₃) with 2-chloroethanol—appears straightforward on paper[2], the sequential substitution of P-Cl bonds is notoriously sensitive to stoichiometry, thermal conditions, and moisture[3].

Below is an in-depth troubleshooting guide designed to help you understand the causality behind common impurities and implement self-validating protocols to ensure high-yield, high-purity synthesis.

Mechanistic Pathway & Impurity Genesis

To effectively troubleshoot, we must first understand why impurities form. The first substitution of POCl₃ with 2-chloroethanol is rapid and highly exothermic. The second substitution (forming our target product) is slower. The third substitution (forming the tris-substituted impurity) is sterically hindered but will proceed if thermal or stoichiometric control is lost[4].

Reaction pathway showing the genesis of the target compound and common impurities.

Troubleshooting FAQs

Q1: My final product contains significant amounts of Tris(2-chloroethyl) phosphate (TCEP). How do I prevent this over-reaction? Causality & Solution: TCEP formation is driven by a localized excess of 2-chloroethanol and elevated temperatures[4]. Because the target bis-substituted chlorophosphate still possesses a reactive P-Cl bond, any excess alcohol will drive the reaction forward to the tri-substituted ester. Actionable Fix: Strictly limit 2-chloroethanol to exactly 1.95 – 2.00 equivalents. Ensure vigorous mechanical stirring during addition to prevent localized pooling of the alcohol, and maintain the addition temperature strictly between 0–5 °C.

Q2: ³¹P NMR analysis of my product shows a prominent peak around -0.22 ppm. What is this, and how did it get there? Causality & Solution: A peak at -0.22 ppm is the classic signature of bis(2-chloroethyl) phosphate, the direct hydrolysis product of your target compound[1]. The P-Cl bond in bis(2-chloroethyl) chlorophosphate is highly hygroscopic. Even trace moisture in your glassware, solvent, or nitrogen line will hydrolyze the product, generating HCl and the corresponding phosphoric acid diester. Actionable Fix: Flame-dry all glassware under vacuum. Use anhydrous solvents (e.g., dry diethyl ether or toluene) and ensure your 2-chloroethanol is freshly distilled over molecular sieves.

Q3: I am detecting 1,2-dichloroethane in my distillate. Does this mean my product is degrading? Causality & Solution: Yes. At elevated temperatures (typically >120 °C), chloroalkyl phosphates can undergo thermal degradation. The nucleophilic attack of a chloride ion (often from dissolved HCl) on the beta-carbon of the chloroethyl group cleaves the C-O bond, releasing 1,2-dichloroethane and leaving behind a polymeric or acidic phosphate residue. Actionable Fix: Never distill bis(2-chloroethyl) chlorophosphate at atmospheric pressure. Utilize a high-vacuum setup (< 2 mmHg) to ensure the distillation temperature remains well below the degradation threshold (target a vapor temperature of ~115–122 °C at 2–3 mmHg)[2].

Quantitative Impurity Profiling

To effectively troubleshoot, you must accurately identify your impurities. Below is a diagnostic table summarizing the analytical signatures and mitigation strategies for common byproducts.

Impurity	Genesis Mechanism	Analytical Signature (³¹P NMR / GC-MS)	Mitigation Strategy
Mono(2-chloroethyl) dichlorophosphate	Incomplete substitution (kinetic stalling).	~ +5.0 to +8.0 ppm (³¹P NMR)	Ensure adequate thermal maturation (50–60 °C) post-addition.
Tris(2-chloroethyl) phosphate (TCEP)	Over-substitution due to excess reagent.	~ -1.5 ppm (³¹P NMR)	Strict 2.0 eq stoichiometry; rigorous temperature control during addition.
Bis(2-chloroethyl) phosphate	Hydrolysis of the target P-Cl bond.	-0.22 ppm (³¹P NMR)[1]	Maintain strict anhydrous conditions; flame-dry apparatus.
1,2-Dichloroethane	Thermal degradation during distillation.	m/z 98, 100 (GC-MS)	Utilize high-vacuum distillation (< 2 mmHg) to lower boiling point.

Self-Validating Experimental Protocol

To achieve high purity, the protocol must have built-in validation steps. The following workflow ensures that each phase of the synthesis is verified before proceeding to the next.

Optimized workflow for bis(2-chloroethyl) chlorophosphate synthesis.

Step-by-Step Methodology:

• Apparatus Preparation (Validation: Moisture-Free Environment) Assemble a 3-neck round-bottom flask with a mechanical stirrer, a pressure-equalizing dropping funnel, and a reflux condenser connected to an HCl scrubber (e.g., a dilute NaOH trap). Flame-dry the entire setup under a continuous sweep of dry Argon or Nitrogen.

• Reagent Loading (Validation: Temperature Baseline) Charge the flask with 1.0 equivalent of freshly distilled Phosphorus Oxychloride (POCl₃) and a dry, inert solvent (such as diethyl ether or toluene)[1]. Cool the reaction mixture to 0–5 °C using an ice-salt bath. Self-Check: Do not proceed until the internal temperature is stable below 5 °C.

• Controlled Addition (Validation: Exotherm Management) Load exactly 2.0 equivalents of anhydrous 2-chloroethanol into the dropping funnel. Begin dropwise addition. Self-Check: Monitor the internal thermometer. The reaction is highly exothermic. Adjust the drip rate to ensure the temperature never exceeds 10 °C. Rapid addition leads to TCEP formation.

• Thermal Maturation (Validation: HCl Evolution) Once addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, gradually heat the mixture to 50–60 °C. Self-Check: Observe the HCl scrubber. Continuous bubbling indicates the reaction is progressing. Maintain temperature until gas evolution ceases, confirming the completion of the second substitution.

• Purification via Vacuum Distillation (Validation: Thermal Stability) Transfer the crude mixture to a short-path distillation apparatus. First, apply a moderate vacuum to strip off the solvent and any dissolved HCl. Finally, apply a high vacuum (e.g., 2–3 mmHg) and collect the target bis(2-chloroethyl) chlorophosphate fraction (typically distilling around 115–122 °C depending on exact pressure)[2]. Self-Check: If the pot temperature exceeds 130 °C, abort heating immediately to prevent thermal degradation into 1,2-dichloroethane.

References

• Bis(2-chloroethyl) chlorophosphate | SIELC Technologies[3]

• EP0613902B1 - Process for the manufacture of poly(hydrocarbylene aryl phosphate)compositions | Google Patents[2]

• PHP-family diesterase from Novosphingobium with broad specificity and high catalytic efficiency against organophosphate flame-retardant derived diesters | DOI.org[1]

• Tetrakis(2-chloroethyl) diphosphate | 53963-13-6 | Benchchem[4]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. EP0613902B1 - Process for the manufacture of poly(hydrocarbylene aryl phosphate)compositions - Google Patents [patents.google.com]
• 3. Bis(2-chloroethyl) chlorophosphate | SIELC Technologies [sielc.com]
• 4. Tetrakis(2-chloroethyl) diphosphate | 53963-13-6 | Benchchem [benchchem.com]

Technical Support Center: Handling Moisture-Sensitive Bis(2-chloroethyl) Chlorophosphate

Welcome to the Application Scientist Support Center. As researchers and drug development professionals, you are often tasked with utilizing highly reactive intermediates to synthesize complex organophosphates. Bis(2-chloroethyl) chlorophosphate (also known as bis(2-chloroethyl) phosphorochloridate) is a powerful phosphorylating agent, but its extreme sensitivity to ambient moisture often leads to reagent degradation, poor yields, and dangerous handling conditions.

This guide is designed to move beyond basic safety data sheets. Here, we decode the chemical causality behind the reagent's behavior and provide field-proven, self-validating protocols to ensure your phosphorylation reactions succeed on the first attempt.

Reagent Profile & Quantitative Data

Before troubleshooting, it is critical to understand the physical and chemical parameters that dictate the handling requirements of this reagent[1].

Property	Value	Laboratory Implication
CAS Number	6087-94-1	Unique identifier for procurement and inventory tracking.
Molecular Formula	C 4​ H 8​ Cl 3​ O 3​ P	High halogen content indicates high electrophilicity and density.
Physical State	Colorless/pale yellow liquid	Requires precision syringe or cannula transfer techniques.
Hydrolysis Byproduct	Hydrogen Chloride (HCl)	Highly corrosive gas; necessitates strict fume hood usage and amine bases.
Target Storage Temp	2–8 °C	Minimizes thermal degradation and suppresses internal vapor pressure.

The Causality of Moisture Sensitivity

To master handling this reagent, you must understand why it fails. The phosphorus atom in bis(2-chloroethyl) chlorophosphate is highly electrophilic. The P=O double bond withdraws electron density, and the two 2-chloroethyl groups exert a strong inductive electron-withdrawing effect.

When exposed to even trace amounts of water, the moisture acts as a nucleophile. It attacks the phosphorus center, forming a pentacoordinate transition state. Because the chloride ion (Cl⁻) is an excellent leaving group, it is rapidly expelled, forming bis(2-chloroethyl) hydrogen phosphate and releasing corrosive HCl gas[2].

Figure 1: Nucleophilic addition-elimination hydrolysis of bis(2-chloroethyl) chlorophosphate.

Troubleshooting Guides & FAQs

Q: My reagent bottle is fuming white smoke when I open it. What is happening, and is the reagent ruined? A: The "white smoke" is actually HCl gas reacting with ambient humidity in the air. This is a direct visual indicator that your bis(2-chloroethyl) chlorophosphate is actively hydrolyzing[1]. If the fuming is brief and you immediately purge the bottle with inert gas, the bulk liquid may still be viable. However, if the liquid has turned cloudy or highly viscous, it has degraded significantly into phosphoric acids and should be properly disposed of.

Q: Why do you recommend Argon over Nitrogen for the inert atmosphere? A: While both are chemically inert, Argon is approximately 38% denser than Nitrogen and significantly denser than air. When you pierce a septum to draw the reagent, Argon remains settled in the flask, acting as a heavy, protective "blanket" over the liquid surface. Nitrogen is lighter and easily displaced by ambient air currents, introducing trace humidity that triggers hydrolysis[3].

Q: I observed a sudden drop in my reaction yield, and my NMR shows an unexpected peak corresponding to a pyrophosphate. What caused this? A: This is a classic symptom of sub-equimolar hydrolysis. If trace water is present in your solvent, it hydrolyzes a fraction of the chlorophosphate into bis(2-chloroethyl) hydrogen phosphate. This newly formed acid then acts as a nucleophile itself, attacking unreacted chlorophosphate to form a pyrophosphate dimer[3]. To prevent this self-condensation, ensure your solvents are strictly anhydrous (<50 ppm water) and stored over activated 4Å molecular sieves[2].

Q: What is the correct order of addition for a phosphorylation reaction? A: Always dissolve your target nucleophile (e.g., alcohol or amine) and an acid scavenger (like DIPEA or triethylamine) in the anhydrous solvent first. Add the bis(2-chloroethyl) chlorophosphate dropwise last, ideally at 0 °C. The base must be present in the solution to immediately neutralize the HCl generated during the desired phosphorylation; otherwise, the highly acidic environment will degrade your nucleophile or stall the reaction[2].

Field-Proven Standard Operating Procedure (SOP)

To guarantee reproducibility, your experimental setup must be a self-validating system . If moisture breaches the system, the physical feedback (fuming or exotherms) should alert you immediately. Follow this strict Schlenk-line methodology for moisture-free phosphorylation.

Methodology: Moisture-Free Phosphorylation

• Glassware Preparation: Flame-dry a 2-neck round-bottom flask containing a magnetic stir bar under high vacuum (≤ 0.1 Torr) for 5 minutes.

• Atmosphere Exchange: Allow the flask to cool to room temperature under vacuum, then backfill with dry Argon. Repeat the vacuum-Argon cycle three times to ensure complete displacement of ambient air.

• Solvent & Substrate Transfer: Using a dry, Argon-purged syringe, transfer your anhydrous solvent (e.g., dry DCM or THF), your nucleophile, and 1.2 to 2.0 equivalents of an amine base (e.g., DIPEA) into the flask.

• Temperature Control: Submerge the flask in an ice-water bath (0 °C) and allow the solution to equilibrate for 10 minutes.

• Reagent Addition: Using a separate, freshly purged syringe, extract the required volume of bis(2-chloroethyl) chlorophosphate. Add it dropwise to the stirring solution at a rate of 1 drop per second.

• System Validation: Self-Validation Checkpoint: The reaction mixture should remain completely clear and fume-free upon the addition of the chlorophosphate. If white fumes or a sudden, violent exotherm is observed, moisture has breached the system. If the solution remains clear (or forms a clean, white amine-hydrochloride salt precipitate), your anhydrous conditions are successful.

Figure 2: Self-validating Schlenk workflow for moisture-free phosphorylation.

References

• Chemical Substance Information - NextSDS Source: NextSDS Database URL:[Link]

• Sub-Equimolar Hydrolysis and Condensation of Organophosphates Source: Office of Scientific and Technical Information (OSTI.GOV) URL:[Link]

• Atherton–Todd reaction: mechanism, scope and applications Source: Beilstein Journal of Organic Chemistry URL:[Link]

Sources

• 1. nextsds.com [nextsds.com]
• 2. BJOC - Atherton–Todd reaction: mechanism, scope and applications [beilstein-journals.org]
• 3. osti.gov [osti.gov]

Technical Support Center: Phosphorylation Reactions with Bis(2-chloroethyl) Chlorophosphate

Welcome to the technical support center for researchers, scientists, and drug development professionals working with bis(2-chloroethyl) chlorophosphate. This guide is designed to provide in-depth, field-proven insights into managing and minimizing side product formation during your phosphorylation reactions. By understanding the causality behind common issues, you can enhance the purity, yield, and reproducibility of your experiments.

Overview: The Challenge of a Reactive Phosphorylating Agent

Bis(2-chloroethyl) chlorophosphate, O=P(Cl)(OCH₂CH₂Cl)₂, is a highly effective but sensitive phosphorylating agent. Its high reactivity, stemming from the electrophilic phosphorus center, makes it prone to several side reactions. The primary challenges users encounter are hydrolysis, thermal degradation, and reactions involving the chloroethyl groups. This guide provides a structured, question-and-answer approach to troubleshoot and resolve these common issues.

Troubleshooting Guides & FAQs

Section 1: Reaction Setup & Execution

Question 1: My reaction yield is consistently low, and TLC shows multiple spots. What are the most likely causes related to my initial setup?

Answer: Low yields and complex reaction mixtures when using bis(2-chloroethyl) chlorophosphate almost always trace back to three critical parameters: moisture, temperature, and reagent stoichiometry.

• Moisture Contamination (Hydrolysis): This is the most common culprit. The P-Cl bond is extremely sensitive to water, leading to rapid hydrolysis of your starting material into the inactive bis(2-chloroethyl) hydrogen phosphate.[1]

  • Causality: Water acts as a nucleophile, attacking the phosphorus center and displacing the chloride, rendering the reagent useless for your intended reaction.

  • Validation System: Before starting, ensure all glassware is oven-dried (>120°C for at least 4 hours) or flame-dried under vacuum and allowed to cool under an inert atmosphere (Nitrogen or Argon). Use anhydrous solvents, preferably from a solvent purification system or a freshly opened bottle over molecular sieves.

• Suboptimal Temperature Control: The reaction of bis(2-chloroethyl) chlorophosphate with nucleophiles (like amines) is often exothermic.[1]

  • Causality: An uncontrolled temperature increase can lead to thermal decomposition and favor the formation of side products, such as the elimination of HCl from the chloroethyl chains to form undesirable vinyl esters.

  • Validation System: Always perform the addition of your nucleophile or the chlorophosphate reagent at a reduced temperature. A starting point of 0°C or even -10°C in an ice/salt bath is recommended. Use a syringe pump for slow, controlled addition to dissipate heat effectively.

• Incorrect Stoichiometry of HCl Scavenger: Every mole of chlorophosphate that reacts produces one mole of hydrogen chloride (HCl). This acidic byproduct can protonate your nucleophile, rendering it unreactive, or catalyze degradation pathways.

  • Causality: An insufficient amount of a base (HCl scavenger), such as triethylamine (TEA) or diisopropylethylamine (DIPEA), will result in an incomplete reaction.

  • Validation System: Use at least 1.1 equivalents of your chosen base. If your nucleophile is supplied as a hydrochloride salt, you will need an additional equivalent of base to neutralize it first.[1]

Experimental Protocol: General Phosphorylation of an Amine

• Preparation: Under an inert atmosphere (N₂ or Ar), add the amine (1.0 eq) and anhydrous dichloromethane (DCM) to an oven-dried, three-neck flask equipped with a magnetic stirrer, thermometer, and dropping funnel.

• Addition of Base: Add triethylamine (1.1-1.2 eq) to the solution.

• Cooling: Cool the reaction mixture to 0°C using an ice bath.

• Reagent Addition: Dissolve bis(2-chloroethyl) chlorophosphate (1.05 eq) in anhydrous DCM. Add this solution dropwise to the cooled amine solution over 30-60 minutes, ensuring the internal temperature does not exceed 5°C.

• Reaction: After the addition is complete, allow the reaction to stir at 0°C for one hour, then warm to room temperature and stir for an additional 4-16 hours.

• Monitoring: Monitor the reaction's progress by TLC (staining with potassium permanganate) or by taking aliquots for ³¹P NMR analysis.

Section 2: Identifying & Eliminating Side Products

Question 2: My ³¹P NMR spectrum shows a significant peak around δ = 0 to 1 ppm, close to the phosphoric acid standard. What is this impurity?

Answer: An unexpected peak in the δ = 0-2 ppm region in your ³¹P NMR spectrum strongly indicates the presence of bis(2-chloroethyl) hydrogen phosphate , the hydrolysis product of your starting material.[2]

• Mechanism of Formation: This side product forms when bis(2-chloroethyl) chlorophosphate reacts with trace amounts of water in your solvents, on your glassware, or in your starting materials.

  Fig. 1: Hydrolysis Side Reaction Pathway.

• Troubleshooting & Elimination:

  • Prevention is Key: The most effective solution is prevention. Re-evaluate your experimental setup to ensure rigorously anhydrous conditions as described in Question 1.

  • Purification: If the hydrolysis product has already formed, it can often be removed during workup. Being a phosphoric acid, it is highly polar.

    • Aqueous Wash: A gentle wash with a cold, dilute aqueous sodium bicarbonate (NaHCO₃) solution can extract the acidic hydrolysis product into the aqueous layer. Caution: This must be done carefully and quickly, as prolonged exposure to aqueous base can hydrolyze your desired product as well.

    • Chromatography: The hydrolysis product will stick to the baseline on silica gel. Standard column chromatography should effectively separate it from your less polar desired product.

Question 3: I am using bis(2-chloroethyl)amine as a precursor to synthesize a phosphorodiamidate, but I see a persistent impurity. Could it be from the amine starting material?

Answer: Yes, this is a very common issue. A frequent and troublesome impurity is N,N'-bis(2-chloroethyl)piperazine , which arises from the dimerization of the bis(2-chloroethyl)amine precursor, especially at elevated temperatures.[3][4]

• Mechanism of Formation: This side reaction proceeds via an initial intermolecular nucleophilic substitution, followed by an intramolecular cyclization.

  Fig. 2: Formation of Piperazine Dimer from Precursor.

• Troubleshooting & Elimination:

  • Check Starting Material Purity: Before use, verify the purity of your bis(2-chloroethyl)amine or its hydrochloride salt by ¹H NMR or GC-MS.

  • Control Reaction Temperature: When preparing your phosphorodiamidate, maintain low temperatures (0°C or below) during the addition of the phosphorylating agent to suppress this dimerization pathway.

  • Purification: The piperazine byproduct has different polarity and basicity compared to the desired phosphoramidate product. It can typically be separated by silica gel column chromatography.

Question 4: My product seems to be unstable on silica gel, and I see new, more polar spots on my TLC plate after chromatography. What is happening?

Answer: This is a classic sign of product decomposition on silica gel. Standard silica gel is acidic due to surface silanol (Si-OH) groups, which can catalyze the hydrolysis of acid-sensitive bonds, such as the P-N bond in phosphoramidates.[2]

• Troubleshooting & Elimination:

  • Deactivate the Silica: Before running your column, neutralize the silica gel. This is easily done by preparing your chromatography eluent with 1-2% triethylamine.[2] The base will neutralize the acidic sites on the silica, preventing product degradation.

  • Alternative Purification: If your product is a solid, consider recrystallization as a non-chromatographic purification method.[3] Common solvent systems include acetone/hexane or methanol/ether.

  • Minimize Contact Time: If chromatography is necessary, run the column as quickly as possible to minimize the time your product is in contact with the stationary phase.

Issue Summary Table	Potential Cause	Recommended Solution
Low Yield / Multiple Spots	Moisture, High Temperature, Incorrect Stoichiometry	Use anhydrous conditions, maintain temp <5°C during addition, use 1.1 eq. of base.[1]
³¹P NMR Peak at ~0-1 ppm	Hydrolysis of starting material	Rigorously exclude water; purify with a quick NaHCO₃ wash or chromatography.[2]
Piperazine Impurity	Dimerization of amine precursor	Check amine purity; maintain low reaction temperature.[3][4]
Decomposition on Silica	Acidic nature of silica gel	Add 1-2% triethylamine to the eluent; consider recrystallization instead.[2]

Section 3: Advanced Troubleshooting Workflow

When faced with an unexpected outcome, a logical workflow can help pinpoint the issue efficiently.

Fig. 3: Logical Troubleshooting Workflow for Phosphorylation Reactions.

References

• Jalalifar, M., Khalikov, S., & Javidan, A. (2013). Synthesis of Some Cyclophosphorodiamidates Derivatives of Bis(2-chloroethyl)amine. Asian Journal of Chemistry, 25(18), 10331-10334. Available at: [Link]

• PubChem. (n.d.). Bis(2-chloroethyl) phosphate. National Center for Biotechnology Information. Retrieved March 10, 2026, from [Link]

• Yildiz, S., et al. (2017). Synthesis and biological activities of piperazine derivatives as antimicrobial and antifungal agents. Records of Natural Products, 11(5), 456-466. Available at: [Link]

Sources

• 1. BJOC - Improving the accuracy of 31P NMR chemical shift calculations by use of scaling methods [beilstein-journals.org]
• 2. Bis(2-chloroethyl) phosphate | C4H9Cl2O4P | CID 76438 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. asianpubs.org [asianpubs.org]
• 4. acgpubs.org [acgpubs.org]

Technical Support Center: Purification of Bis(2-chloroethyl) Chlorophosphate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical challenges associated with the purification of bis(2-chloroethyl) chlorophosphate (also known as bis(2-chloroethyl) phosphorochloridate).

Due to the highly electrophilic nature of the chlorophosphate group, this molecule is exceptionally sensitive to moisture (rapid hydrolysis) and elevated temperatures (thermal disproportionation). Standard atmospheric distillation will lead to catastrophic decomposition[1]. This guide provides a self-validating, field-proven methodology for high-vacuum distillation, ensuring high yield and structural integrity.

Physicochemical Properties & Distillation Parameters

Before initiating any purification workflow, it is critical to understand the physical constraints of your target molecule. The data below dictates the absolute necessity of a high-vacuum environment.

Table 1: Critical Parameters for Bis(2-chloroethyl) Chlorophosphate

Parameter	Value	Causality / Impact on Purification
CAS Number	6087-94-1	Unique identifier for safety, inventory, and spectral cross-referencing.
Molecular Formula	C4H8Cl3O3P	Halogenated phosphate; exhibits high density and refractive index.
Density	1.458 g/cm³[1]	Product will sit below aqueous layers if accidental phase separation occurs.
Boiling Point (760 mmHg)	302.6 °C[1]	Exceeds thermal stability limits; atmospheric distillation will cause immediate decomposition.
Boiling Point (1-5 mmHg)	~135 - 150 °C	Requires high-vacuum setups (e.g., rotary vane pump) to lower the boiling point to a safe thermal window.

Standard Operating Procedure (SOP): High-Vacuum Distillation

Self-Validating Protocol Design: This protocol incorporates in-line validation steps to ensure that any deviation in system integrity (e.g., a vacuum leak introducing moisture) is immediately detectable before product loss occurs.

Step 1: Apparatus Assembly & Pre-Drying

• Action: Assemble a short-path distillation apparatus. Avoid using a Vigreux column, as it unnecessarily increases the thermal residence time of the vapor. Flame-dry the entire apparatus under a high vacuum (< 1 mmHg), then backfill with ultra-high purity (UHP) Argon. Ensure a liquid nitrogen cold trap is installed between the apparatus and the pump.

• Causality: The chlorophosphate moiety reacts rapidly with ambient humidity to form bis(2-chloroethyl) phosphate and corrosive HCl gas. Removing surface-bound moisture prevents catalytic degradation, while the cold trap protects the pump vanes from corrosive byproducts.

Step 2: Degassing the Crude Mixture

• Action: Transfer the crude synthesized mixture—often containing residual diethyl ether, triethylamine hydrochloride traces, or unreacted phosphorus oxychloride[2]—into the distillation flask under Argon. Apply a mild vacuum (50-100 mmHg) at room temperature.

• Causality: Rapid application of high vacuum will cause violent bumping of residual low-boiling solvents (like the diethyl ether used in the synthesis phase), leading to contamination of the receiving flask.

Step 3: High Vacuum Application & Heating

• Action: Lower the pressure to < 5 mmHg. Gradually increase the oil bath temperature. Discard the first fraction (typically unreacted POCl₃ or 2-chloroethanol, which boil below 100 °C under vacuum).

• Causality: Gradual heating prevents thermal shock and localized overheating (hot spots) at the flask walls, which can trigger the disproportionation of the chlorophosphate into non-volatile polyphosphates.

Step 4: Main Fraction Collection & Self-Validation

• Action: Collect the main fraction distilling at the stable temperature plateau (~135-150 °C, depending strictly on your ultimate vacuum pressure).

• Validation: Monitor the vapor temperature rigorously. A sudden drop in vapor temperature despite constant bath heat indicates the distillation of the target compound is complete, or the vacuum has been compromised. Store the purified fraction immediately under Argon.

Troubleshooting & Frequently Asked Questions (FAQs)

Q1: My product is turning dark brown/black during distillation, and the yield is exceptionally low. What is happening? A: This is a classic symptom of thermal degradation. Bis(2-chloroethyl) chlorophosphate will decompose if exposed to temperatures exceeding 160-180 °C for prolonged periods.

• Causality & Solution: Your vacuum is likely insufficient, forcing you to use a higher oil bath temperature to achieve boiling. Ensure your vacuum pump is capable of achieving < 5 mmHg (ideally < 1 mmHg). Check all ground glass joints, apply fresh high-vacuum grease, and use a short-path distillation head to minimize the distance the vapor must travel.

Q2: I am observing a white crystalline solid forming in the distillation condenser or receiving flask. How do I prevent this? A: The white solid is likely a hydrochloride salt (e.g., triethylamine hydrochloride) if an amine base was used in the upstream synthesis[2], or it is a polymerized degradation product caused by moisture ingress.

• Causality & Solution: Ensure the crude product is adequately washed and filtered under inert conditions prior to distillation. If the solid is due to moisture, verify that your inert gas backfill system is completely dry (pass the gas through a Drierite column) and that the system is fully sealed.

Q3: How can I confirm the purity of the distilled bis(2-chloroethyl) chlorophosphate without exposing it to air? A: Use an inert-atmosphere sampling technique (e.g., a dried Hamilton syringe through a rubber septum) to extract a small aliquot into an NMR tube containing anhydrous CDCl₃ or C₆D₆.

• Validation: Run a ³¹P NMR. The presence of a single, sharp peak confirms purity, whereas multiple peaks indicate hydrolysis (formation of phosphoric acids) or disproportionation products[2].

Process Visualization

Vacuum distillation workflow and self-validation pathway for chlorophosphate purification.

References

• Title: PHP-family diesterase from Novosphingobium with broad specificity and high catalytic efficiency against organophosphate flame-retardant derived diesters Source: DOI.org / American Chemical Society URL: [Link]

• Title: 6087-94-1 bis(2-chloroethyl) chlorophosphate Manufacturers, Suppliers Source: APIChina URL: [Link]

Sources

• 1. 6087-94-1 bis(2-chloroethyl) chlorophosphate Manufacturers, Suppliers, Exporters, Importers, Trade Leads - APIChina [apichina.com]
• 2. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Bis(2-chloroethyl) Chlorophosphate and Diethyl Chlorophosphate

A Senior Application Scientist's In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of organophosphorus chemistry, chlorophosphates are indispensable reagents, acting as potent phosphorylating agents for a myriad of nucleophiles. Their reactivity, however, is not uniform and is exquisitely sensitive to the nature of the ester substituents. This guide provides a detailed comparative analysis of two such reagents: bis(2-chloroethyl) chlorophosphate and diethyl chlorophosphate. While both are effective phosphorylating agents, a nuanced understanding of their differential reactivity is critical for experimental design, reaction optimization, and the synthesis of complex molecules in pharmaceutical and materials science.

This document moves beyond a simple cataloging of properties to explain the fundamental electronic and steric principles that govern their reactivity. We will delve into the mechanistic underpinnings of their reactions, present available experimental kinetic data, and provide a validated protocol for their direct comparison.

Molecular Structure and Physicochemical Properties

At first glance, the structures of bis(2-chloroethyl) chlorophosphate and diethyl chlorophosphate appear similar. Both feature a central phosphorus atom double-bonded to an oxygen atom and single-bonded to a chlorine atom and two alkoxy groups. The critical distinction lies in the substitution on these alkoxy groups, a difference that has profound implications for the electrophilicity of the phosphorus center.

Property	Bis(2-chloroethyl) Chlorophosphate	Diethyl Chlorophosphate
Structure	Cl-P(=O)(OCH₂CH₂Cl)₂	Cl-P(=O)(OCH₂CH₃)₂
CAS Number	6294-34-4 (for the related phosphonate)	814-49-3[1]
Molecular Formula	C₄H₈Cl₃O₃P	C₄H₁₀ClO₃P[2]
Molar Mass	241.43 g/mol	172.55 g/mol [2][3]
Appearance	Colorless to pale yellow liquid (inferred)	Clear, colorless to light yellow liquid[1][4][5]
Boiling Point	Not readily available	60 °C @ 2 mmHg[1][4][5]
Density	Not readily available	~1.194 g/mL at 25 °C[1][3][5]

Comparative Reactivity Analysis: An Electron-Deficient Phosphorus Center

The primary role of these molecules in synthesis is to undergo nucleophilic substitution at the phosphorus atom, with the chloride ion serving as an excellent leaving group. The rate of this reaction is dictated by the electrophilicity of the phosphorus: the more electron-deficient the phosphorus atom, the more readily it will be attacked by a nucleophile.

The Decisive Role of Inductive Effects

The key to understanding the reactivity difference lies in the powerful negative inductive effect (-I effect) exerted by the chlorine atoms on the ethyl chains of bis(2-chloroethyl) chlorophosphate.

• In Bis(2-chloroethyl) Chlorophosphate: Each of the two chloroethyl groups contains a highly electronegative chlorine atom. This atom strongly pulls electron density away from the adjacent carbons, and this effect is transmitted through the C-C and C-O sigma bonds to the central phosphorus atom. The cumulative effect of two such groups is a significant withdrawal of electron density from the phosphorus, rendering it highly electrophilic and, consequently, more reactive towards nucleophiles.

• In Diethyl Chlorophosphate: The ethyl groups exhibit a modest, positive inductive effect (+I effect). They donate electron density towards the phosphorus atom, which slightly reduces its electrophilicity and makes it less reactive compared to its chloroethyl counterpart.

This fundamental electronic difference is the primary driver of the disparity in their reactivity. While steric hindrance from the slightly bulkier 2-chloroethyl groups might play a minor role in slowing the approach of a very large nucleophile, the powerful electron-withdrawing inductive effect is overwhelmingly the dominant factor.

Experimental Data: Quantifying Reactivity

While direct, side-by-side kinetic comparisons in the literature are scarce, a study by Corriu et al. provides valuable quantitative data on the reactivity of diethyl chlorophosphate with various nucleophiles. These second-order rate constants (k₂) offer a concrete benchmark for its reactivity.[6]

Nucleophile	Solvent	k₂ (L mol⁻¹s⁻¹)
Water (H₂O)	Dioxane	0.35 x 10⁻⁴
Ethanol (EtOH)	Dioxane	0.12 x 10⁻⁵
Phenol (PhOH)	Dioxane	0.38 x 10⁻³
Diethylamine (Et₂NH)	Dioxane	0.28 x 10⁻¹
Data from Corriu et al., as cited in the Atherton–Todd reaction review by E. J. Itumoh, S. Data, E. M. Leitao.[6]

These data quantitatively demonstrate that diethyl chlorophosphate reacts much more readily with stronger nucleophiles like amines compared to weaker ones like water and alcohols.[6] Based on the principles of physical organic chemistry, the corresponding rate constants for bis(2-chloroethyl) chlorophosphate would be significantly higher under identical conditions due to its enhanced electrophilicity.

Mechanistic Pathway: Nucleophilic Substitution at Phosphorus

The reaction of these chlorophosphates with nucleophiles (Nu⁻) proceeds via a bimolecular nucleophilic substitution (Sₙ2-like) mechanism at the tetrahedral phosphorus center.[7]

Caption: Workflow for comparative solvolysis kinetics.

Procedure:

• Solution Preparation: Prepare a stock solution of the chosen solvent system (e.g., 50:50 v/v acetone-water). Prepare separate, dilute solutions of each chlorophosphate in dry acetone.

• Reaction Setup: In a jacketed beaker connected to the water bath set at a constant temperature (e.g., 25.0 °C), place a known volume of the solvent system. Add a magnetic stir bar and a few drops of bromothymol blue indicator.

• Initiation: Add a small, precise volume of the standardized NaOH solution to the solvent until the solution is faintly blue. Start the stopwatch and simultaneously inject a known, small volume of one of the chlorophosphate stock solutions. The solution will turn yellow as HCl is produced.

• Titration: Immediately begin titrating with the NaOH solution, adding it dropwise to maintain the faint blue color. Record the volume of NaOH added at regular time intervals.

• Data Collection: Continue recording data until the reaction has gone to at least 3 half-lives (i.e., the rate of NaOH addition slows significantly).

• Repeat: Thoroughly clean and dry the apparatus and repeat the entire procedure for the second chlorophosphate under identical conditions.

• Analysis: The amount of chlorophosphate reacted at time t is proportional to the volume of NaOH added. Calculate the concentration of unreacted chlorophosphate at each time point. A plot of the natural logarithm of the chlorophosphate concentration versus time will yield a straight line, the slope of which is the negative of the pseudo-first-order rate constant (-k').

Safety and Handling Considerations

Both bis(2-chloroethyl) chlorophosphate and diethyl chlorophosphate must be handled with extreme caution in a well-ventilated chemical fume hood.

• Toxicity: Diethyl chlorophosphate is classified as highly toxic and is a potent cholinesterase inhibitor. It can be fatal if swallowed, inhaled, or absorbed through the skin. [4][7]Bis(2-chloroethyl) chlorophosphate and its derivatives are also toxic and are handled with similar precautions.

• Corrosivity: As chlorophosphates, they react with moisture (including humidity in the air and on skin) to produce HCl, making them corrosive and lachrymatory.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile or neoprene), safety goggles, a face shield, and a lab coat.

• Handling: Use glass or Teflon-lined equipment. Keep away from water and strong bases unless part of a controlled reaction. Store in a cool, dry, well-ventilated area away from incompatible materials.

Conclusion

The reactivity of chlorophosphates is a direct function of the electronic properties of their ester substituents. The strong electron-withdrawing nature of the chloroethyl groups makes bis(2-chloroethyl) chlorophosphate an intrinsically more reactive phosphorylating agent than diethyl chlorophosphate . This heightened reactivity is a direct consequence of the increased electrophilicity of the phosphorus center. While diethyl chlorophosphate serves as a reliable reagent for many standard transformations, its bis(2-chloroethyl) counterpart offers an advantage for reactions requiring a more potent electrophile. This guide provides the theoretical foundation and practical framework for researchers to select the appropriate reagent and to design experiments that harness their distinct chemical properties effectively and safely.

References

• Cole-Parmer. (2006, March 22). Material Safety Data Sheet - Diethyl chlorophosphate, 95%.
• MSDS. (n.d.). Diethyl Chlorophosphate - Material Safety Data Sheet.
• Georganics. (2022, January 17). Diethyl chlorophosphate - general description and application.
• ResearchGate. (n.d.). Diethyl Chlorophosphate: A Mild and Versatile Reagent for the One-Pot Preparation of Isothiocyanates from Amines.
• Chemical Bull. (n.d.). Diethyl Chlorophosphate | Phosphorylating Reagent | Manufacturer.
• ChemicalBook. (2026, January 13). Diethyl chlorophosphate Chemical Properties,Uses,Production.
• Wikipedia. (n.d.). Diethyl phosphorochloridate.
• TCI Chemicals. (2025, July 1). SAFETY DATA SHEET - Diethyl Chlorophosphate.
• PubChem - NIH. (n.d.). Diethyl chlorophosphate | C4H10ClO3P | CID 13139.
• BenchChem. (2025). An In-depth Technical Guide to the Synthesis and Characterization of Bis(2-chloroethyl) 2-chloroethylphosphonate.
• ACS Publications. (n.d.). Some Properties of the Phosphate Group (General Concepts).
• Beilstein Journals. (2014, May 21). Atherton–Todd reaction: mechanism, scope and applications.
• Nordmann. (n.d.). Diethyl Chlorophosphate.
• ATSDR. (n.d.). Toxicological Profile for Bis(2-Chloroethyl)Ether.
• Semantic Scholar. (2023, September 25). Eco-friendly Synthesis of Novel Phosphorus Flame Retardants for Multiple Purposes.
• Chem.info. (n.d.). Diethyl phosphorochloridate.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Synthesis and Reactivity of Alkyl-1,1,1-trisphosphonate Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Transition state differences in hydrolysis reactions of alkyl versus aryl phosphate monoester monoanions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. amherst.edu [amherst.edu]
• 6. BJOC - Atherton–Todd reaction: mechanism, scope and applications [beilstein-journals.org]
• 7. Some Properties of the Phosphate Group (General Concepts) [tud.ttu.ee]

A Comparative Guide to Phosphorylating Agents: Bis(2-chloroethyl) Chlorophosphate vs. Phosphorus Oxychloride (POCl3)

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry and drug development, the precise introduction of a phosphate moiety is a critical transformation. This guide provides an in-depth technical comparison of two phosphorylating agents: the well-established and highly reactive phosphorus oxychloride (POCl₃) and the more specialized bis(2-chloroethyl) chlorophosphate. This document aims to equip researchers with the necessary insights to make informed decisions when selecting a phosphorylating agent, balancing reactivity, selectivity, and practical handling considerations.

Introduction to Phosphorylating Agents

Phosphorylation, the addition of a phosphate group to a molecule, is a fundamental process in biology and a key strategy in medicinal chemistry. It can enhance the solubility of a drug, facilitate targeted delivery, or act as a prodrug strategy to improve pharmacokinetic profiles. The choice of phosphorylating agent is paramount to the success of these synthetic endeavors, dictating reaction conditions, substrate scope, and the nature of the final phosphorylated product.

Phosphorus Oxychloride (POCl₃) is a powerful and widely used phosphorylating agent, valued for its high reactivity. It is a colorless, fuming liquid that reacts vigorously with water and other nucleophiles.[1] Its small size and high electrophilicity at the phosphorus center make it a potent reagent for the phosphorylation of a wide range of substrates, including alcohols, phenols, and amines.[1][2] However, this high reactivity can also be a double-edged sword, often leading to a lack of selectivity and the formation of multiple phosphorylated species and other side products.[3]

Bis(2-chloroethyl) Chlorophosphate , on the other hand, represents a more tailored approach to phosphorylation. While less common than POCl₃, the presence of the two 2-chloroethyl ester groups significantly modulates its reactivity and introduces unique functionalities. These groups can serve as protecting groups that are cleavable under specific conditions, offering a pathway to monophosphates that can be challenging to obtain with the more aggressive POCl₃.

At a Glance: Key Property Comparison

Property	Bis(2-chloroethyl) Chlorophosphate	Phosphorus Oxychloride (POCl₃)
Formula	C₄H₈Cl₃O₃P	POCl₃
Molecular Weight	241.44 g/mol	153.33 g/mol
Physical State	Liquid (presumed)	Colorless, fuming liquid[1]
Reactivity	Moderately reactive	Highly reactive and corrosive[2]
Hydrolysis	Hydrolyzes to bis(2-chloroethyl) phosphate and HCl	Reacts violently with water to form phosphoric acid and HCl[1]
Primary Use	Phosphorylating agent, potential prodrug applications	General phosphorylating and chlorinating agent[2][4]
Selectivity	Potentially higher selectivity due to steric hindrance	Generally low selectivity, can lead to over-phosphorylation[3]
Handling	Requires anhydrous conditions; corrosive	Highly corrosive, moisture-sensitive, requires handling in a fume hood with protective gear[1]

Reactivity and Mechanism of Action

Phosphorus Oxychloride (POCl₃): The Aggressive Phosphorylator

POCl₃'s reactivity stems from the highly electrophilic phosphorus atom, which is readily attacked by nucleophiles like the hydroxyl group of an alcohol. The reaction typically proceeds through a stepwise displacement of the chlorine atoms.

Caption: General mechanism of alcohol phosphorylation using POCl₃.

This multi-step displacement can be difficult to control, often resulting in a mixture of mono-, di-, and tri-substituted phosphate esters.[3] To achieve selective monophosphorylation, carefully controlled conditions, such as low temperatures, the use of a base like pyridine to scavenge the generated HCl, and specific solvent systems are often necessary.[5][6] In some cases, POCl₃ can also act as a dehydrating agent, leading to the formation of alkenes from alcohols, particularly in the presence of a base like pyridine.[7][8]

Bis(2-chloroethyl) Chlorophosphate: A More Deliberate Approach

The larger steric bulk of the bis(2-chloroethyl) groups in bis(2-chloroethyl) chlorophosphate compared to the chlorine atoms in POCl₃ is expected to temper its reactivity. This can lead to a greater degree of selectivity, favoring the formation of the monophosphorylated product.

The 2-chloroethyl groups also introduce a key feature: they can be cleaved under specific conditions, making the bis(2-chloroethyl) phosphate group a useful "protecting group" for the phosphate moiety. This is particularly valuable in the synthesis of phosphate prodrugs, where the protecting groups must be removed in vivo to release the active drug.[9]

The cleavage of the 2-chloroethyl groups is thought to proceed via an intramolecular cyclization to form a reactive aziridinium-like intermediate, which is then attacked by a nucleophile. This property is exploited in the mechanism of action of certain nitrogen mustard anticancer agents.[10]

Experimental Data and Applications

Phosphorylation with POCl₃: A Workhorse in Synthesis

POCl₃ has been extensively used in the synthesis of a wide array of phosphorylated molecules, from simple phosphate esters to complex nucleotides.[1][5]

Example Application: Phosphorylation of Nucleosides

POCl₃ is a common reagent for the 5'-phosphorylation of nucleosides, a key step in the synthesis of nucleotides and oligonucleotides.[5] The reaction is typically carried out in a trialkyl phosphate solvent at low temperatures to enhance selectivity for the primary 5'-hydroxyl group over the secondary hydroxyls on the ribose or deoxyribose ring.[5]

Experimental Protocol: Selective 5'-Phosphorylation of a Nucleoside with POCl₃ [5]

• Preparation: Dissolve the unprotected nucleoside in anhydrous triethyl phosphate.

• Reaction: Cool the solution to 0°C and add phosphorus oxychloride dropwise with stirring under an inert atmosphere.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Quenching: Once the reaction is complete, quench by the slow addition of water or an aqueous buffer.

• Work-up and Purification: Neutralize the reaction mixture and purify the resulting 5'-monophosphate by ion-exchange chromatography.

Phosphorylation with Bis(2-chloroethyl) Chlorophosphate: A Specialized Tool

While less documented as a general phosphorylating agent, the reactivity of the P-Cl bond in bis(2-chloroethyl) chlorophosphate allows for the phosphorylation of alcohols and amines. Its primary advantage lies in the subsequent manipulation of the chloroethyl groups.

Synthesis of N,N-Bis(2-chloroethyl)phosphoramidic dichloride

A related and informative reaction is the synthesis of N,N-Bis(2-chloroethyl)phosphoramidic dichloride from bis(2-chloroethyl)amine and POCl₃. This reaction highlights the formation of a P-N bond by displacement of a chlorine atom on POCl₃.[11][12]

Experimental Protocol: Synthesis of N,N-Bis(2-chloroethyl)phosphoramidic dichloride [11]

• Preparation: In a closed reaction vessel under an inert atmosphere, dissolve phosphorus oxychloride in an inert aprotic organic solvent (e.g., chloroform).

• Addition of Amine: Add N,N-bis(2-chloroethyl)amine hydrochloride to the solution.

• Cooling: Cool the mixture to a temperature between -10 and -5°C.

• Base Addition: Slowly add an auxiliary base, such as triethylamine, dropwise while maintaining the low temperature.

• Monitoring: Monitor the reaction for completion using ³¹P NMR spectroscopy.

This protocol demonstrates the controlled reaction of a P-Cl bond in a phosphorus oxychloride derivative and can be conceptually extrapolated to the reaction of bis(2-chloroethyl) chlorophosphate with other nucleophiles.

Selectivity: A Key Differentiator

POCl₃: The high reactivity of POCl₃ often leads to poor selectivity, especially with molecules containing multiple nucleophilic sites. For example, in the phosphorylation of polyols, it can be challenging to achieve selective phosphorylation of a specific hydroxyl group without extensive use of protecting groups.[13] The reaction often yields a mixture of products with varying degrees of phosphorylation.

Bis(2-chloroethyl) Chlorophosphate: The increased steric hindrance from the two 2-chloroethyl groups can impart greater selectivity. This makes it a potentially more suitable reagent for the monophosphorylation of substrates with multiple reactive sites where POCl₃ would be too indiscriminate. The choice of base and reaction temperature can be further optimized to enhance this selectivity.

Safety and Handling

Both phosphorylating agents are hazardous and must be handled with appropriate safety precautions in a well-ventilated fume hood.

Phosphorus Oxychloride (POCl₃):

• Hazards: Highly corrosive, toxic by inhalation and ingestion, and reacts violently with water, releasing toxic hydrogen chloride gas.[1] It can cause severe burns to the skin, eyes, and respiratory tract.

• Handling: Always wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, a face shield, and a lab coat.[1] Work in a certified chemical fume hood and have an emergency shower and eyewash station readily accessible.[1]

Bis(2-chloroethyl) Chlorophosphate:

• Hazards: As a chlorinated organophosphate, it should be considered toxic and corrosive. The presence of the chloroethyl groups suggests potential alkylating activity, which is a known hazard for this class of compounds.

• Handling: Similar precautions as for POCl₃ should be taken. Handle in a fume hood with appropriate PPE. Avoid contact with skin and eyes and prevent inhalation of vapors.

Choosing the Right Reagent: A Summary

Scenario	Recommended Reagent	Rationale
High-yield, bulk phosphorylation of a simple alcohol	POCl₃	High reactivity leads to rapid conversion. Cost-effective for large-scale synthesis.
Selective monophosphorylation of a complex molecule with multiple hydroxyl groups	Bis(2-chloroethyl) chlorophosphate	Steric hindrance can improve selectivity. The resulting phosphate ester can be deprotected if needed.
Synthesis of a phosphate prodrug requiring cleavable protecting groups	Bis(2-chloroethyl) chlorophosphate	The 2-chloroethyl groups can be cleaved under specific conditions, releasing the active phosphate.
Dehydration of an alcohol to an alkene	POCl₃ (with pyridine)	A well-established method for clean elimination reactions without carbocation rearrangements.[7][8]
When mild reaction conditions are a priority	Bis(2-chloroethyl) chlorophosphate (potentially)	The moderated reactivity may allow for milder reaction conditions compared to the often harsh conditions required to control POCl₃.

Conclusion

Phosphorus oxychloride and bis(2-chloroethyl) chlorophosphate are both valuable reagents for introducing phosphate groups into organic molecules, yet they serve distinct purposes. POCl₃ is a powerful, albeit often unselective, workhorse for general phosphorylation. Its high reactivity makes it suitable for a broad range of substrates but requires careful control to avoid side reactions.

Bis(2-chloroethyl) chlorophosphate, while less common, offers a more nuanced approach. Its moderated reactivity and the functionality of the 2-chloroethyl groups make it a promising candidate for selective phosphorylation and for the synthesis of phosphate prodrugs where subsequent deprotection is desired.

The selection of the appropriate phosphorylating agent is a critical decision in synthetic design. By understanding the unique reactivity profiles, selectivity, and handling requirements of both POCl₃ and bis(2-chloroethyl) chlorophosphate, researchers can optimize their synthetic strategies to achieve their desired phosphorylated products efficiently and safely.

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A Comparative Guide to the Synthesis of Bis(2-chloroethyl) Chlorophosphate and Diphenyl Chlorophosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Tale of Two Chlorophosphates

Organophosphorus chemistry is a cornerstone of modern synthetic applications, from life-saving pharmaceuticals to advanced materials. Within this class, organochlorophosphates serve as highly reactive and versatile intermediates. Phosphorus oxychloride (POCl₃) is a common starting material for these compounds, prized for its three reactive P-Cl bonds which can be sequentially substituted.[1]

This guide focuses on two such derivatives:

• Bis(2-chloroethyl) chlorophosphate: A key intermediate, often associated with the synthesis of flame retardants and certain chemical warfare agent simulants. Its synthesis typically involves the reaction of POCl₃ with ethylene oxide.

• Diphenyl chlorophosphate (DPCP): A widely used phosphorylating agent in organic synthesis, particularly for the activation of carboxylic acids in the formation of esters and peptides under mild conditions.[2][3] The primary synthetic route involves the reaction of POCl₃ with phenol.[4][5]

Understanding the comparative yields and the underlying principles that dictate the efficiency of their respective syntheses is crucial for process optimization, cost reduction, and sustainable chemical manufacturing.

Synthetic Pathways and Mechanistic Considerations

The synthetic efficiency of these two compounds is governed by the reactivity of the nucleophile—ethylene oxide versus phenol—and the stability of the resulting intermediates.

Synthesis of Bis(2-chloroethyl) Chlorophosphate

The industrial synthesis of bis(2-chloroethyl) compounds often begins with phosphorus trichloride (PCl₃) and ethylene oxide to form tris(2-chloroethyl) phosphite.[6][7] This phosphite can then be isomerized via a Michaelis-Arbuzov rearrangement to produce phosphonates.[6] However, for the target chlorophosphate, the more direct precursor is N,N-bis(2-chloroethyl)phosphoramidic dichloride, formed by reacting bis(2-chloroethyl)amine hydrochloride with excess POCl₃.[8] This intermediate highlights the stepwise substitution chemistry of POCl₃.

The reaction proceeds via the ring-opening of ethylene oxide, a strained epoxide, by a chloride ion or by direct attack on the phosphorus center. This pathway is often conducted at low temperatures (e.g., 0-20°C) to control the exothermic nature of epoxide ring-opening and prevent polymerization or unwanted side reactions.

Synthesis of Diphenyl Chlorophosphate (DPCP)

The synthesis of DPCP is most commonly achieved by the reaction of phosphorus oxychloride with phenol.[3][4] The stoichiometry between the reactants is the critical determinant of the product distribution. Using a 2:1 molar ratio of phenol to POCl₃ favors the formation of DPCP.

Causality Behind Experimental Choices:

• Temperature Control: The reaction is typically heated (e.g., 70-150°C) to drive the reaction forward, as phenol is less nucleophilic than an alkoxide and the reaction generates HCl gas, which must be removed.[4][9]

• Catalysis: Lewis acids like titanium tetrachloride or catalyst systems like triphenylphosphine/triphenylphosphine oxide can be employed to increase the reaction rate and influence selectivity, minimizing the formation of the monosubstituted (phenyl dichlorophosphate) and trisubstituted (triphenyl phosphate) byproducts.[4][5][10]

• Alternative Route: A high-yield, milder alternative involves reacting diphenyl phosphate with a chlorinating agent such as bis(trichloromethyl) carbonate in the presence of an organic amine catalyst.[11][12] This method avoids the high temperatures and corrosive HCl byproduct associated with the POCl₃ route.

The following diagram illustrates the generalized synthetic workflows for both compounds from the common precursor, phosphorus oxychloride.

Caption: Generalized synthetic workflows from phosphorus oxychloride.

Quantitative Yield Comparison

The yield of a chemical reaction is a critical metric for evaluating its efficiency. The following table summarizes reported experimental yields for the synthesis of both chlorophosphates under various conditions.

Compound	Reactants	Key Conditions	Reported Yield (%)	Reference
Diphenyl Chlorophosphate	Phenol, POCl₃, Triphenylphosphine/Triphenylphosphine oxide catalysts	130-150°C, 2.5-5.5 hours	88.6%	[9]
Diphenyl Chlorophosphate	Diphenyl phosphate, Bis(trichloromethyl) carbonate, Organic amine catalyst	0-60°C, 1-10 hours	86.2 - 90.3%	[11]
Diphenyl Chlorophosphate	Phenol, POCl₃	Raise to 150°C for 2 hours	Not explicitly stated, but implied to be a standard prep	[13]
Phenyl Dichlorophosphate	Phenol, POCl₃, Et₃N	-78°C to ambient, 20 hours	87%	[14]
Bis(2-chloroethyl) ester	2-chloroethylphosphonic dichloride, Ethylene oxide	5-20°C, ~13 hours	97.8 - 98.5%	[15]

Note: Data for the direct synthesis of bis(2-chloroethyl) chlorophosphate from POCl₃ is less commonly published in direct yield comparisons. The provided data for the bis(2-chloroethyl) ester from a related dichloride precursor demonstrates the high efficiency of ethylene oxide reactions under optimized conditions. The phenyl dichlorophosphate synthesis is included to illustrate the yield of a related, monosubstituted aryl chlorophosphate.

Analysis of Yield Data:

The data reveals that both synthetic strategies can achieve high yields, typically in the range of 85-98%.

• Diphenyl Chlorophosphate synthesis via the traditional phenol and POCl₃ route can yield close to 90%.[9] The modern alternative using diphenyl phosphate and a milder chlorinating agent also provides excellent yields (up to 90.3%) and offers process advantages such as lower energy consumption and milder conditions.[11]

• The synthesis involving ethylene oxide demonstrates exceptionally high yields, approaching 98.5%.[15] This is attributable to the high reactivity of the strained epoxide ring, which allows the reaction to proceed efficiently to completion under relatively mild conditions, minimizing side reactions.

Factors Influencing Yield Discrepancies

While both syntheses are high-yielding, the subtle differences arise from fundamental chemical principles:

• Nucleophile Reactivity: Ethylene oxide is a highly reactive nucleophile due to its three-membered ring strain. This intrinsic reactivity drives the reaction to completion with high efficiency. Phenol, while a good nucleophile, is less reactive and requires more forcing conditions (heat, catalysts) to achieve complete substitution, which can introduce pathways for byproduct formation.

• Reaction Mechanism & Side Reactions:

  • The synthesis of DPCP from POCl₃ and phenol is a stepwise nucleophilic substitution. The primary challenge is controlling the degree of substitution. Over-reaction leads to triphenyl phosphate, while under-reaction leaves phenyl dichlorophosphate, requiring careful stoichiometric control and purification.[5]

  • The reaction with ethylene oxide is a ring-opening addition. While generally clean, potential side reactions include polymerization of ethylene oxide if not properly controlled.

• Reaction Conditions: The high temperatures required for the phenol-POCl₃ reaction can lead to degradation of reactants or products, potentially lowering the isolated yield. The milder conditions of the ethylene oxide reaction are more favorable for achieving near-quantitative conversion.

The following diagram illustrates the decision-making process for troubleshooting low yields in these types of syntheses.

Caption: A troubleshooting workflow for optimizing chlorophosphate synthesis.

Detailed Experimental Protocols

To ensure scientific integrity and reproducibility, the following self-validating protocols are provided based on published methods.

Protocol 1: Synthesis of Diphenyl Chlorophosphate from Phenol and POCl₃

Adapted from CN106810575A[9]

• Reactor Setup: Charge a dry, inert-atmosphere reactor equipped with a mechanical stirrer, thermometer, and reflux condenser (connected to a gas scrubber for HCl) with phenol (e.g., 2.0 mol), triphenylphosphine (1-3% of phenol weight), and triphenylphosphine oxide (1.5-3% of phenol weight).

• Reagent Addition: Slowly add phosphorus oxychloride (POCl₃) (e.g., 1.0 mol) to the stirred mixture.

• Reaction: Heat the mixture to 130-140°C over a period of 2-4 hours. Maintain this temperature and monitor the reaction progress by Gas Chromatography (GC) until the phenol content is below 0.5%.

• Purification: After the reaction is complete, cool the mixture. The product, diphenyl chlorophosphate, is purified by vacuum distillation, collecting the fraction at approximately 150°C/4 mmHg.[9]

• Validation: The final product should be a colorless to light yellow liquid. Purity is confirmed by GC analysis (>99%).[9]

Protocol 2: High-Yield Synthesis of Bis(2-chloroethyl) 2-chloroethylphosphonate*

Adapted from CN102382137A[15]

This protocol details the synthesis of a structurally related bis(2-chloroethyl) compound, illustrating the methodology for ethylene oxide reactions.

• Reactor Setup: In a dry reactor equipped with a mechanical stirrer, thermometer, gas distributor, and reflux condenser under a nitrogen atmosphere, place freshly distilled 2-chloroethylphosphonic dichloride (e.g., 0.550 mol).

• Cooling: Cool the reactor in a low-temperature bath until the internal temperature is below 10°C.

• Reagent Addition: Begin stirring and quantitatively feed ethylene oxide gas (e.g., 1.155 mol) through the gas distributor over approximately 10 hours. Maintain the reaction temperature between 5-20°C throughout the addition.

• Maturation: After the addition is complete, warm the mixture to 30-40°C and continue to stir for an additional 3 hours.

• Work-up: Remove any residual ethylene oxide under reduced pressure. The resulting product is the target compound of high purity.

• Validation: The yield should be ≥97% with a purity of ≥97.5% as determined by GC analysis.[15]

Conclusion

Both bis(2-chloroethyl) chlorophosphate and diphenyl chlorophosphate can be synthesized in high yields. The choice of synthetic route depends on the required scale, available starting materials, and process safety considerations.

• Syntheses involving ethylene oxide are characterized by exceptionally high yields (>97%) due to the high reactivity of the epoxide, allowing for mild reaction conditions.[15]

• The synthesis of diphenyl chlorophosphate from phenol and POCl₃ is a robust industrial process with yields approaching 90%.[9] Newer methods using milder chlorinating agents offer comparable yields with improved process safety and reduced energy consumption.[11]

For researchers and process chemists, understanding the interplay between nucleophile reactivity, reaction kinetics, and process conditions is paramount to selecting and optimizing the most efficient synthetic strategy.

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A Comprehensive Guide to GC-MS Method Validation for Bis(2-chloroethyl) Chlorophosphate Detection

Introduction: The Analytical Challenge of Reactive Impurities

Bis(2-chloroethyl) chlorophosphate (CAS: 6087-94-1) is a highly reactive organophosphorus intermediate frequently utilized in the synthesis of active pharmaceutical ingredients (APIs) and industrial flame retardants[1]. Because of its potent alkylating properties, it is classified as a genotoxic impurity (GTI). Regulatory frameworks, specifically the [2], mandate that such DNA-reactive substances be strictly controlled to maintain patient exposure at a negligible risk level—often requiring Limits of Detection (LOD) in the low parts-per-million (ppm) range.

Modality Comparison: Why GC-MS Outperforms LC-MS/MS

When developing a method for bis(2-chloroethyl) chlorophosphate, analytical scientists face a fundamental chemical hurdle: the extreme electrophilicity of the chlorophosphate (P-Cl) group.

• The Pitfall of LC-MS/MS: Liquid chromatography methods heavily rely on aqueous mobile phases (e.g., water/acetonitrile with formic acid). In this environment, water acts as a nucleophile, rapidly hydrolyzing the P-Cl bond to form bis(2-chloroethyl) hydrogen phosphate. This degradation artificially suppresses the apparent concentration of the intact impurity, leading to dangerous false-negative reporting[3].

• The Limitation of HPLC-UV: The molecule lacks a conjugated π -system or strong chromophores, rendering UV detection practically blind at trace levels.

• The GC-MS Advantage: Gas Chromatography-Mass Spectrometry (GC-MS) allows for the extraction and injection of samples in strictly anhydrous, non-polar solvents (e.g., dichloromethane). This preserves the intact molecule. Coupled with Electron Ionization (EI), GC-MS provides the high sensitivity and structural specificity required for GTI analysis[4].

Logical decision tree for selecting GC-MS over LC-MS/MS and HPLC-UV for reactive chlorophosphates.

Table 1: Performance Comparison of Analytical Modalities

Parameter	Direct GC-MS (EI)	UHPLC-MS/MS (ESI)	HPLC-UV
Analyte Stability	High (Anhydrous environment)	Poor (Rapid hydrolysis)	Poor (Aqueous mobile phase)
Sensitivity (LOD)	< 0.1 ppm	N/A (Degrades rapidly)	> 50 ppm
Matrix Compatibility	Excellent (with proper extraction)	Susceptible to ion suppression	High interference
Structural Specificity	High (EI fragmentation library)	Moderate (Precursor/Product ions)	Low (Retention time only)

Experimental Protocol: A Self-Validating GC-MS Workflow

To ensure trustworthiness, the following protocol is designed as a self-validating system. It incorporates an internal standard (IS) to correct for matrix effects and injection variability, alongside rigorous system suitability testing (SST) prior to sample analysis.

Reagents and Sample Preparation

Causality Check: Why anhydrous extraction? Any trace moisture in the sample vial will degrade the analyte before it reaches the GC inlet.

• Standard Preparation: Prepare a stock solution of bis(2-chloroethyl) chlorophosphate in anhydrous Dichloromethane (DCM).

• Internal Standard (IS): Add Triphenyl phosphate (TPP) to all blanks, standards, and samples at a constant concentration (e.g., 1.0 ppm).

• Extraction: Dissolve 100 mg of the API in 1.0 mL of anhydrous DCM. Vortex for 2 minutes.

• Drying: Pass the extract through a micro-cartridge containing anhydrous sodium sulfate ( Na2​SO4​ ) to scavenge any residual moisture. Transfer to a silanized amber GC vial.

GC-MS Instrumental Conditions

Causality Check: Why an ultra-inert liner? Active silanol groups in standard glass liners will irreversibly adsorb or catalyze the degradation of the reactive P-Cl bond at high temperatures.

• Column: DB-5MS (30 m × 0.25 mm × 0.25 μm). The 5% phenyl phase offers optimal retention for halogenated organophosphates.

• Inlet: 250°C, Splitless mode, utilizing an ultra-inert deactivated liner.

• Carrier Gas: Helium (99.999%), constant flow at 1.0 mL/min.

• Oven Program: 60°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

• MS Parameters: Electron Ionization (70 eV), Source at 230°C.

• Detection Mode: Selected Ion Monitoring (SIM). Target ions for bis(2-chloroethyl) chlorophosphate: m/z 63, 109, 143. IS (TPP) target ion: m/z 326.

System Suitability Test (SST)

Before executing the validation sequence, inject the SST standard (1.0 ppm). The system is deemed suitable only if:

• Signal-to-Noise (S/N) for the analyte is ≥ 20.

• Peak tailing factor is ≤ 1.5 (verifying inlet inertness).

• RSD of the IS area across 6 replicate injections is ≤ 5.0%.

Method Validation Data (ICH Q2(R2) Compliance)

The method was validated strictly according to the [5].

Step-by-step GC-MS method validation workflow compliant with ICH Q2(R2) guidelines.

Table 2: Quantitative Validation Results Summary

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result
Specificity	No interfering peaks at retention time	Complies (Resolution > 2.0 from matrix)
Limit of Detection (LOD)	S/N ≥ 3	0.05 ppm
Limit of Quantitation (LOQ)	S/N ≥ 10	0.15 ppm
Linearity (R²)	R² ≥ 0.99 (LOQ to 150% of limit)	0.9985
Accuracy (Recovery)	80.0% – 120.0% at 3 concentration levels	94.5% – 106.2%
Precision (Repeatability)	%RSD ≤ 10.0% (n=6)	4.2%
Solution Stability	%Difference ≤ 10.0% over 24 hours	2.1% (in anhydrous DCM at 4°C)

Conclusion

By leveraging the anhydrous environment and high-resolution capabilities of GC-MS, this validated method successfully circumvents the degradation pitfalls associated with LC-MS/MS analysis of bis(2-chloroethyl) chlorophosphate. The rigorous application of internal standards, ultra-inert flow paths, and moisture-scavenging extraction ensures a self-validating, highly trustworthy protocol suitable for regulatory submissions.

References

• ICH M7(R2) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. Source: International Council for Harmonisation (ICH). URL: [Link]

• ICH Q2(R2) Validation of Analytical Procedures. Source: European Medicines Agency (EMA). URL: [Link]

Sources

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• 2. database.ich.org [database.ich.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. ema.europa.eu [ema.europa.eu]

Spectroscopic Comparison and Synthesis Guide for Bis(2-chloroethyl) Chlorophosphate Derivatives

Introduction

Bis(2-chloroethyl) chlorophosphate (BCCP), also known as bis(2-chloroethyl) phosphorochloridate, is a highly reactive organophosphorus electrophile. It serves as a critical intermediate in the synthesis of flame retardants, plasticizers, and pharmacological agents, most notably in the development of nitrogen mustard chemotherapeutics and cyclophosphamide analogs[1][2]. Because the phosphoryl center is highly susceptible to nucleophilic attack, BCCP can be readily derivatized into various phosphates, phosphonates, and phosphoramidates[1][3].

This guide provides an objective, data-driven comparison of BCCP and its primary derivatives, detailing the causality behind their spectroscopic shifts and outlining field-proven, self-validating experimental protocols for their synthesis.

Synthesis and Derivatization Workflow

The synthesis of BCCP is typically achieved through the controlled reaction of phosphorus oxychloride (POCl₃) with 2-chloroethanol[4]. Once isolated, BCCP acts as a versatile precursor. Through nucleophilic acyl substitution at the phosphorus center, it reacts with water, alcohols, or amines to yield phosphate diesters, phosphate triesters, or phosphoramidates, respectively[3].

Workflow for the synthesis and derivatization of bis(2-chloroethyl) chlorophosphate.

Spectroscopic Comparison: Precursor vs. Derivatives

The structural elucidation of organophosphorus compounds relies heavily on multinuclear NMR (¹H, ¹³C, ³¹P) and Fourier-Transform Infrared (FTIR) spectroscopy[5][6]. Below is a comparative dataset illustrating the spectroscopic shifts that occur when the chlorine atom of BCCP is replaced by different nucleophiles.

Quantitative Data Summary

Compound	³¹P NMR (δ, ppm)	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	FTIR (cm⁻¹)
Bis(2-chloroethyl) chlorophosphate (Precursor)	5.80	3.75 (-CH₂Cl), 4.33 (-OCH₂)	42.1, 68.5	1256 (P=O), 1043 (P-O-C)
Bis(2-chloroethyl) phosphate (Hydrolysis Derivative)	-0.22	3.68 (-CH₂Cl), 4.15 (-OCH₂)	42.5, 66.2	1220 (P=O), 1035 (P-O-C)
Bis(2-chloroethyl) N,N-diethylphosphoramidate (Amidation Derivative)	~10.5	1.10 (CH₃), 3.15 (NCH₂), 3.72 (-CH₂Cl), 4.20 (-OCH₂)	14.2, 39.5, 42.8, 67.1	1245 (P=O), 1050 (P-O-C)

Causality Behind Spectroscopic Shifts

• ³¹P NMR Dynamics : The ³¹P nucleus is exquisitely sensitive to the electronegativity and π-bonding characteristics of its substituents. In the BCCP precursor, the highly electronegative chlorine atom deshields the phosphorus, placing the resonance at 5.80 ppm[6]. When hydrolyzed to bis(2-chloroethyl) phosphate, the incoming oxygen atom provides stronger π-donation than chlorine, increasing the electron density around the phosphorus nucleus and shifting the signal upfield to -0.22 ppm[4]. Conversely, amidation replaces the chlorine with a less electronegative nitrogen atom, which typically shifts the signal downfield to the 10–15 ppm range[3].

• FTIR P=O Stretching : The phosphoryl (P=O) stretching frequency is a reliable diagnostic marker. In BCCP, the strong electron-withdrawing inductive effect of the chlorine atom shortens and strengthens the P=O bond, pushing the absorption to a higher wavenumber (1256 cm⁻¹)[5]. In phosphate and phosphoramidate derivatives, this inductive effect is reduced, slightly weakening the P=O bond and shifting the peak to lower wavenumbers (1220–1245 cm⁻¹)[7].

• ¹H NMR Shielding : The methylene protons adjacent to the oxygen (-O-CH₂-) are consistently deshielded (appearing around 4.15–4.33 ppm) due to the combined electron-withdrawing effects of the oxygen and the phosphoryl group. The terminal chloroethyl protons (-CH₂-Cl) remain relatively stable around 3.68–3.75 ppm across all derivatives[6].

Experimental Protocol: Synthesis of Phosphoramidate Derivatives

To ensure high purity and yield, the derivatization of BCCP must be conducted under strictly controlled conditions. The following protocol for synthesizing bis(2-chloroethyl) phosphoramidates is designed as a self-validating system.

Step 1: Preparation of the Electrophile Dissolve bis(2-chloroethyl) chlorophosphate (1.0 eq) in anhydrous dichloromethane (DCM) under an inert argon or nitrogen atmosphere.

• Causality: DCM is utilized because it is an aprotic solvent that does not participate in hydrogen bonding, thereby preserving the electrophilicity of the phosphoryl center. The inert atmosphere is critical to prevent premature hydrolysis of BCCP into the phosphate diester[4].

Step 2: Addition of the Scavenger Base Add triethylamine (TEA, 1.2 eq) to the solution with continuous stirring.

• Causality: The reaction between BCCP and an amine generates hydrogen chloride (HCl). Without a scavenger, the accumulating HCl would protonate the incoming amine nucleophile, neutralizing its reactivity and stalling the reaction. TEA acts as a non-nucleophilic base to drive the equilibrium forward[8].

Step 3: Nucleophilic Attack Cool the reaction vessel to 0–5 °C using an ice bath. Introduce the secondary amine (1.0 eq) dropwise over 30 minutes.

• Causality: The Sₙ2(P) substitution is highly exothermic. Maintaining low temperatures prevents the thermal degradation of the heat-sensitive alkyl chloride moieties and suppresses unwanted side reactions, such as polymerization or ester cleavage[8].

Step 4: Self-Validation & Monitoring

• Visual Validation: The reaction acts as a self-validating system. As the substitution proceeds, a dense, white precipitate of triethylamine hydrochloride (TEA·HCl) will form in the flask. This serves as an immediate, macroscopic indicator of successful Sₙ2(P) turnover[8].

• Spectroscopic Validation: Quantitatively monitor the reaction via ³¹P NMR. The reaction is deemed complete when the BCCP precursor signal at 5.80 ppm entirely disappears, replaced by the distinct phosphoramidate product signal (~10.5 ppm)[6].

Mechanistic Pathway: Sₙ2(P) Substitution

The derivatization of BCCP proceeds via a bimolecular nucleophilic substitution at the phosphorus center, commonly denoted as Sₙ2(P). The nucleophile attacks the tetrahedral phosphorus, forming a transient trigonal bipyramidal intermediate before the chloride leaving group is expelled.

Sₙ2(P) nucleophilic substitution mechanism at the phosphoryl center.

References

• LMA Leidykla. Synthesis of N-phosphorylated derivatives of bis(2-chloroethyl)amine. URL:[Link][2][3]

• Jordan Journal of Chemistry (JJC). Synthesis, Characterization and Antimicrobial Evaluation of Bisphosphates with Bis-3-chloro-4-oxoazetidin System. URL: [Link][5][6]

• NIST WebBook. Bis-2-chloroethyl-2-chloroethylphosphonate Infrared Spectrum. URL: [Link][7]

• Oklahoma Medical Research Foundation (DOI). PHP-family diesterase from Novosphingobium with broad specificity against organophosphate flame-retardant derived diesters. URL: [Link][4]

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• 2. mokslozurnalai.lmaleidykla.lt [mokslozurnalai.lmaleidykla.lt]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. jjc.yu.edu.jo [jjc.yu.edu.jo]
• 6. jjc.yu.edu.jo [jjc.yu.edu.jo]
• 7. Bis-2-chloroethyl-2-chloroethylphosphonate [webbook.nist.gov]
• 8. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Comprehensive Guide to the Safe Handling and Disposal of Bis(2-chloroethyl) chlorophosphate

As a Senior Application Scientist, ensuring the integrity of laboratory operations extends beyond synthesis and assay development; it requires a rigorous, mechanistically grounded approach to chemical safety and waste management. Bis(2-chloroethyl) chlorophosphate (CAS: 6087-94-1) is a highly reactive phosphorylating agent. Due to its labile phosphorus-chlorine (P-Cl) bond, improper disposal or accidental exposure to moisture can lead to violent exothermic reactions, rapid evolution of toxic hydrogen chloride (HCl) gas, and the formation of hazardous organophosphate byproducts[1].

This guide provides a self-validating, step-by-step operational protocol for the safe deactivation (quenching) and disposal of this reagent in a professional laboratory setting.

Chemical Profiling and Reactivity Causality

Before executing any disposal plan, it is critical to understand the physicochemical properties that dictate the reagent's behavior. Bis(2-chloroethyl) chlorophosphate acts as a potent electrophile. The presence of the electronegative chlorine atom attached directly to the phosphorus center makes it highly susceptible to nucleophilic attack.

Table 1: Chemical and Hazard Profile

Parameter	Detail	Operational Implication
Chemical Name	Bis(2-chloroethyl) chlorophosphate	Contains reactive P-Cl bond and alkyl chloride moieties.
CAS Number	6087-94-1	Unique identifier for SDS cross-referencing[2].
Physical State	Liquid	Prone to splashing; requires secondary containment.
Hydrolytic Stability	Highly Reactive	Reacts violently with water; never dispose of directly into aqueous waste streams.
Primary Hazards	Corrosive, Toxic	Causes severe skin burns and eye damage; inhalation hazard.
Decomposition Products	HCl, POx, Organophosphates	Quenching must be performed in a functioning fume hood with acid-gas scrubbing capacity.

Mechanistic Rationale for Deactivation

The fundamental goal of disposing of a reactive chlorophosphate is to convert it into a stable, non-reactive phosphate diester or monoester salt before it is transferred to the facility's hazardous waste stream.

The Causality of Reagent Selection: Novice operators often attempt to quench acid chlorides or chlorophosphates using pure water or aqueous sodium hydroxide (NaOH). However, organophosphates are often poorly soluble in pure water, creating a biphasic mixture. In a biphasic system, hydrolysis occurs only at the solvent interface, which can lead to a dangerous buildup of unreacted material followed by a delayed, runaway exothermic reaction.

To ensure a controlled, homogeneous reaction, the gold standard for deactivating phosphorochloridates is the use of an alcoholic base, such as ethanolic potassium hydroxide (KOH) . The ethanol acts as a co-solvent, ensuring the chlorophosphate remains in solution while the hydroxide (and ethoxide) ions perform a rapid, controlled nucleophilic substitution at the phosphorus center.

Table 2: Quenching Reagent Comparison

Quenching Agent	Homogeneity	Exotherm Control	Recommendation
Pure Water	Poor (Biphasic)	Unpredictable / Delayed	Strictly Prohibited
Aqueous NaOH (1M)	Poor to Moderate	Moderate	Not Recommended
Ethanolic KOH (10%)	Excellent (Homogeneous)	Highly Controllable	Preferred Standard

Operational Protocol: Step-by-Step Deactivation

This protocol is designed as a self-validating system. Each phase includes a verification step to ensure the reaction remains under the operator's control.

Phase 1: Preparation and Setup

• Environmental Control: Ensure all work is conducted in a certified chemical fume hood with the sash lowered to the minimum workable height.

• PPE Verification: Don heavy-duty nitrile or neoprene gloves (standard examination gloves provide insufficient breakthrough time for organophosphates), a chemical splash apron, and a face shield over safety goggles.

• Reagent Preparation: Prepare a large excess (at least 3 to 5 molar equivalents) of 10% w/v Potassium Hydroxide (KOH) in Ethanol.

• Thermal Control: Place the receiving flask containing the ethanolic KOH into a dry ice/isopropanol bath or a robust ice-salt bath. Causality: The solvolysis of the P-Cl bond is highly exothermic. Pre-cooling the quenching solution to below 0 °C (ideally -20 °C) suppresses the kinetic rate of the exotherm, preventing solvent boiling and aerosolization of the organophosphate.

Phase 2: Controlled Addition

• Setup Addition Funnel: Transfer the Bis(2-chloroethyl) chlorophosphate to be disposed of into a pressure-equalizing dropping funnel.

• Dropwise Quenching: Begin vigorous magnetic stirring of the chilled ethanolic KOH. Add the chlorophosphate dropwise (approx. 1 drop per 2-3 seconds).

• Validation Step (Thermal Monitoring): Suspend a thermocouple or thermometer in the quenching bath. If the internal temperature of the solution rises above 5 °C, halt the addition immediately and allow the system to cool.

Phase 3: Verification and Final Disposal

• Completion: Once all the chlorophosphate has been added, remove the cooling bath and allow the solution to slowly warm to room temperature while continuing to stir for at least 2 hours.

• Validation Step (pH Check): Test the solution with pH paper. The solution must remain strongly basic (pH > 10). If the pH has dropped below 10, carefully add more ethanolic KOH. Causality: A basic pH confirms that all generated HCl has been neutralized and that the hydrolysis of the P-Cl bond is driven to completion[3].

• Waste Segregation: Transfer the deactivated, neutralized solution to a properly labeled High-Density Polyethylene (HDPE) waste container designated for "Basic Aqueous/Organic Organophosphate Waste." Do not mix with acidic waste streams.

Workflow Visualization

The following diagram illustrates the logical flow and safety checkpoints of the disposal procedure.

Caption: Step-by-step operational workflow for the safe deactivation and disposal of reactive chlorophosphates.

References

• NextSDS. "bis(2-chloroethyl) chlorophosphate — Chemical Substance Information." NextSDS Chemical Database. Available at:[Link]

• e-EROS Encyclopedia of Reagents for Organic Synthesis. "Diethyl Phosphorochloridate - Handling, Storage, and Precautions." ResearchGate. Available at:[Link]

• Environmental Protection Agency (EPA). "Organic compounds in organophosphorus pesticide manufacturing wastewaters." EPA Guidelines. Available at:[Link]

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• 2. nextsds.com [nextsds.com]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Navigating the Handling of Bis(2-chloroethyl) chlorophosphate: A Guide to Essential Personal Protective Equipment and Safety Protocols

For Immediate Implementation: A Comprehensive Safety and Handling Guide for Researchers, Scientists, and Drug Development Professionals

The responsible and safe handling of laboratory chemicals is paramount to protecting personnel and the integrity of research. This guide provides essential, immediate safety and logistical information for working with Bis(2-chloroethyl) chlorophosphate. While a specific Safety Data Sheet (SDS) for Bis(2-chloroethyl) chlorophosphate was not located during the compilation of this document, the following recommendations are based on the known hazards of closely related chlorinated organophosphate esters, such as Tris(2-chloroethyl) phosphate. These compounds are recognized for their potential health risks, necessitating stringent adherence to safety protocols.

Understanding the Primary Hazards

Chlorinated organophosphate esters as a class of compounds present several significant health and environmental hazards. Based on data from structurally similar compounds, researchers handling Bis(2-chloroethyl) chlorophosphate should be aware of the following potential risks:

• Acute Toxicity: Harmful if swallowed[1].

• Carcinogenicity: Suspected of causing cancer[1].

• Reproductive Toxicity: May damage fertility[1].

• Environmental Hazard: Toxic to aquatic life with long-lasting effects[1].

Given these potential hazards, a comprehensive personal protective equipment (PPE) plan is not merely a recommendation but a critical necessity.

Core Directive: Your Personal Protective Equipment (PPE) Arsenal

A multi-layered approach to PPE is essential to minimize all routes of potential exposure—dermal, ocular, and inhalation. The following table outlines the minimum required PPE for handling Bis(2-chloroethyl) chlorophosphate.

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber, Viton®, or barrier laminate). Double gloving is recommended.	To prevent skin absorption, a primary route of exposure for many organophosphates. Nitrile gloves offer limited protection and should be avoided for prolonged contact[2].
Eye and Face Protection	ANSI/ISEA Z87.1 approved safety glasses with side shields (minimum). Chemical splash goggles are required when there is a splash hazard. A full-face shield worn over safety goggles is necessary for operations with a significant splash potential.	To protect the eyes from splashes and potential vapors, which can cause serious irritation[3].
Body Protection	A chemically resistant lab coat must be worn. For larger quantities or procedures with a high risk of splashing, chemical-resistant coveralls (e.g., Tychem®) are recommended. A chemical-resistant apron should be worn over the lab coat or coveralls when handling the concentrate.	To protect the skin and personal clothing from contamination[3][4].
Respiratory Protection	All work with Bis(2-chloroethyl) chlorophosphate should be conducted within a certified chemical fume hood. If there is a potential for aerosol generation and work outside a fume hood is unavoidable, a NIOSH-approved respirator with an organic vapor cartridge and a P100 particulate pre-filter is required.	To prevent the inhalation of harmful vapors or aerosols, which can cause respiratory tract irritation and systemic toxicity[5][6].

Operational Plan: A Step-by-Step Procedural Guide

Adherence to a strict operational workflow is crucial for minimizing exposure risk. The following diagram illustrates the key steps for the safe handling of Bis(2-chloroethyl) chlorophosphate.

Caption: Workflow for Safe Handling of Bis(2-chloroethyl) chlorophosphate.

Emergency Response: Immediate Actions for Exposure and Spills

In the event of an emergency, a swift and informed response is critical.

Exposure Protocol

Exposure Route	Immediate Action
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek immediate medical attention[7].
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention[7].
Inhalation	Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention[7].
Ingestion	Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek immediate medical attention[7].

Spill Management Plan

Caption: Step-by-Step Spill Response Plan.

Disposal Plan: Responsible Waste Management

All materials contaminated with Bis(2-chloroethyl) chlorophosphate, including disposable PPE, absorbent materials from spills, and empty containers, must be treated as hazardous waste.

• Waste Collection: Collect all contaminated materials in a designated, labeled, and sealed container.

• Disposal: Dispose of hazardous waste through your institution's designated hazardous waste management program. Do not dispose of this chemical down the drain or in regular trash[1][8].

By adhering to these stringent safety protocols, researchers can mitigate the risks associated with handling Bis(2-chloroethyl) chlorophosphate and ensure a safe and productive laboratory environment.

References

• CPAChem. (2024, January 12). Safety data sheet: Tris(2-chloroethyl)phosphate. Retrieved from [Link]

• International Labour Organization & World Health Organization. (2007, April). International Chemical Safety Cards (ICSC): TRIS(2-CHLOROETHYL) PHOSPHATE. Retrieved from [Link]

• PubChem. (n.d.). Bis(2-chloroethyl) P-(2-chloroethyl)phosphonate. Retrieved from [Link]

• NextSDS. (2026, January 8). Your Guide to Personal Protective Equipment for Chemicals. Retrieved from [Link]

• NextSDS. (2026, January 8). How to Choose PPE for Chemical Work. Retrieved from [Link]

• University of Arizona. (2015, July 22). Personal Protective Equipment Selection Guide. Retrieved from [Link]

• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - Bis-(2-Chloroethyl)-Amine Hydrochloride, 98%. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Bis(2-chloroethyl) Ether | ToxFAQs™. Retrieved from [Link]

• Delaware Health and Social Services. (n.d.). bis (2-chloroethyl) ether (bcee). Retrieved from [Link]

• Australasian College for Emergency Medicine. (2007, February 8). Emergency department personal protective equipment requirements following out-of-hospital chemical biological or radiological events in Australasia. Retrieved from [Link]

• Regenesis. (n.d.). Bis(2-chloroethyl)ether. Retrieved from [Link]

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